In-Depth Technical Guide: Structural and Synthetic Utility of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one
Executive Summary The drive to "escape from flatland" has fundamentally reshaped modern drug discovery[1]. By increasing the fraction of sp³-hybridized carbons (Fsp³) in lead compounds, medicinal chemists can significant...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The drive to "escape from flatland" has fundamentally reshaped modern drug discovery[1]. By increasing the fraction of sp³-hybridized carbons (Fsp³) in lead compounds, medicinal chemists can significantly reduce clinical attrition rates, improve aqueous solubility, and enhance target selectivity[2]. Within this paradigm, bridged morpholine bioisosteres have emerged as privileged scaffolds[3].
This whitepaper provides a comprehensive technical analysis of 3-(iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one , an advanced bifunctional building block. Designed to introduce rigid, three-dimensional morpholine-like vectors into drug candidates, this compound offers orthogonal reactivity hubs that make it highly valuable for library synthesis and lead optimization.
Structural Architecture & Physical Properties
The core of this molecule is a 4-oxa-1-azabicyclo[3.3.1]nonane system. This bridged architecture forces the morpholine ring into a highly defined, rigid conformation. Counterintuitively, bridging a morpholine ring with a carbon tether has been shown to lower the overall lipophilicity (logD) of the molecule despite the addition of carbon mass[4]. This logD reduction is often attributed to the shielding of hydrophobic surface areas and alterations in the hydration shell around the basic amine, making it a highly desirable property for central nervous system (CNS) targets or kinase inhibitors (e.g., mTOR/PI3K)[5].
The compound is bifunctional, featuring two distinct, orthogonal reactive hubs that allow for divergent synthetic pathways without the need for complex protecting group strategies:
The 3-Iodomethyl Vector (Electrophilic Hub): Iodine is a highly polarizable, excellent leaving group due to the weak C–I bond. The primary alkyl position allows for clean Sₙ2 nucleophilic aliphatic substitution. This is the primary vector for attaching the rigid scaffold to a target pharmacophore.
The C8-Ketone Vector (Nucleophilic Addition Hub): The ketone situated on the bridge provides a handle for reductive amination or Grignard addition, allowing the scaffold to be decorated with various substituents.
Caption: Divergent synthetic workflows enabled by the orthogonal reactive hubs of the bicyclic scaffold.
Experimental Protocols: Self-Validating Systems
To ensure reproducibility and scientific integrity, the following protocols detail the causality behind each experimental choice.
Protocol 1: N-Alkylation via the 3-Iodomethyl Vector (Sₙ2)
Objective: To append the bicyclic morpholine scaffold to a secondary amine pharmacophore.
Causality: The primary iodide is an exceptional leaving group, minimizing the need for harsh heating that could degrade the bicyclic core.
Preparation: Dissolve the target secondary amine (1.0 equiv) and 3-(iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (1.1 equiv) in anhydrous acetonitrile (MeCN) (0.2 M).
Rationale: MeCN is a polar aprotic solvent that accelerates Sₙ2 reactions by poorly solvating the incoming nucleophile, thereby increasing its reactivity.
Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.5 equiv).
Rationale: A heterogeneous, weak inorganic base neutralizes the generated hydroiodic acid (HI) without causing base-catalyzed E2 elimination of the substrate.
Reaction: Stir the suspension at 60 °C for 4–8 hours under a nitrogen atmosphere.
Rationale: Gentle heating overcomes the activation energy barrier for sterically hindered amines. Nitrogen prevents oxidative side reactions of the amines.
Workup & Purification: Filter off the inorganic salts, concentrate under reduced pressure, and partition between Ethyl Acetate (EtOAc) and saturated aqueous NaHCO₃. Purify via flash chromatography (SiO₂, DCM/MeOH gradient).
Protocol 2: Reductive Amination at the C8-Ketone
Objective: To functionalize the bridging ketone with a primary amine.
Causality: The ketone at C8 is sterically encumbered but reactive enough for imine formation. Selective reduction is critical to avoid yielding the C8-alcohol byproduct.
Imine Formation: Combine the bicyclic ketone (1.0 equiv) and the primary amine (1.2 equiv) in 1,2-dichloroethane (DCE). Add glacial acetic acid (1.5 equiv).
Rationale: Mild acid catalysis protonates the ketone oxygen, accelerating the formation of the intermediate iminium ion.
Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv) portion-wise at 0 °C.
Rationale: NaBH(OAc)₃ is a mild, chemo-selective reducing agent. It rapidly reduces the transient iminium ion but is too weak to reduce the unreacted ketone, ensuring high product fidelity.
Reaction: Warm to room temperature and stir for 12 hours.
Quench & Purification: Quench with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy unreacted borohydride. Extract with DCM, dry over Na₂SO₄, and purify via reverse-phase HPLC.
Safety, Handling, and EHS Compliance
Due to the presence of the highly reactive iodomethyl group, this compound is a potent alkylating agent and must be handled with strict Environmental, Health, and Safety (EHS) compliance[6].
Hazard Classifications:
Acute Tox. 4 (H302, H312, H332): Harmful if swallowed, in contact with skin, or inhaled[9].
Mechanistic Toxicology: The electrophilic nature of the primary iodide readily reacts with nucleophilic residues in biological macromolecules (e.g., cysteine thiols in proteins), leading to cellular toxicity and severe tissue damage upon contact.
Handling Protocol: Must be handled exclusively within a Class II chemical fume hood. Personnel must wear standard PPE, including safety goggles, a lab coat, and nitrile gloves. Double-gloving is highly recommended when handling the compound in solution, as polar aprotic solvents (like DMF or DMSO) can act as carriers, rapidly transporting the alkylating agent through standard glove materials.
References
NextSDS Database. "3-(iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one — Chemical Substance Information." NextSDS. Available at: [Link]
PubChemLite. "YBDXSAYPXIZUEM-UHFFFAOYSA-N - Explore." Université du Luxembourg / PubChem. Available at: [Link]
Lovering, F., et al. "Escaping from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." PubMed Central (PMC) - NIH. Available at: [Link]
Smyrnov, O., et al. "Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines." Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Hobbs, et al. "Occurrence of Morpholine in Central Nervous System Drug Discovery." ACS Publications. Available at: [Link]
An In-Depth Technical Guide to the Crystallographic Data and 3D Conformation of 4-Oxa-1-azabicyclo[3.3.1]nonan-8-one Derivatives
For Researchers, Scientists, and Drug Development Professionals Abstract The 4-oxa-1-azabicyclo[3.3.1]nonan-8-one scaffold is a significant heterocyclic framework in medicinal chemistry, demonstrating a range of biologic...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The 4-oxa-1-azabicyclo[3.3.1]nonan-8-one scaffold is a significant heterocyclic framework in medicinal chemistry, demonstrating a range of biological activities. This guide provides a comprehensive overview of the synthesis, crystallographic analysis, and three-dimensional conformational preferences of its derivatives. A detailed exploration of the underlying principles of synthetic strategies and analytical techniques is presented to offer field-proven insights for researchers in drug discovery and development.
Introduction: The Significance of the 4-Oxa-1-azabicyclo[3.3.1]nonan-8-one Core
The bicyclo[3.3.1]nonane framework and its heteroatomic analogs are of considerable interest in organic and medicinal chemistry due to their rigid, well-defined three-dimensional structures.[1] The incorporation of an oxygen and a nitrogen atom at the 4- and 1-positions, respectively, to form the 4-oxa-1-azabicyclo[3.3.1]nonan-8-one core, imparts unique stereoelectronic properties and potential for diverse biological activities. This scaffold is particularly relevant in the design of conformationally restricted molecules that can selectively target specific biological receptors.[2]
Derivatives of this and related oxazabicyclo[3.3.1]nonane systems have been investigated for their potential as potent and orally active GPR119 agonists, which are of interest for the treatment of type 2 diabetes.[3] Furthermore, analogous bicyclic structures have shown promise as anticancer and antiprotozoal agents, highlighting the therapeutic potential of this structural motif.[1][4] A thorough understanding of the synthesis, crystallographic data, and 3D conformation of these derivatives is therefore crucial for the rational design and development of novel therapeutic agents.
Synthesis of the 4-Oxa-1-azabicyclo[3.3.1]nonan-8-one Scaffold
The construction of the 4-oxa-1-azabicyclo[3.3.1]nonan-8-one core can be achieved through various synthetic strategies, often involving intramolecular cyclization reactions. A common and effective approach is the intramolecular Michael addition.
Mechanistic Insight into the Synthesis
The synthesis of the bicyclo[3.3.1]nonane ring system can be accomplished through the reaction of cyclohexanone derivatives with α,β-unsaturated aldehydes or ketones.[1] For the 4-oxa-1-azabicyclo[3.3.1]nonan-8-one scaffold, a plausible synthetic route involves the initial formation of a substituted piperidine ring, which then undergoes an intramolecular cyclization. This approach leverages the nucleophilicity of a nitrogen atom within the piperidine ring to attack an appropriately positioned electrophilic center, leading to the formation of the second ring and the bicyclic system. The choice of starting materials and reaction conditions is critical to control the stereochemistry of the resulting bicyclic product.
A representative synthetic pathway is depicted in the following workflow:
Figure 1: A generalized synthetic workflow for the construction of the 4-oxa-1-azabicyclo[3.3.1]nonan-8-one scaffold.
Experimental Protocol: A Representative Synthesis
The following protocol outlines a general procedure for the synthesis of a 4-oxa-1-azabicyclo[3.3.1]nonan-8-one derivative, based on established methodologies for related bicyclic systems.[5]
Step 1: Reduction of a Substituted Pyridine
To a solution of the appropriately substituted pyridine in a suitable solvent (e.g., ethanol), add a catalyst such as platinum oxide (PtO₂).
Hydrogenate the mixture under a hydrogen atmosphere at a suitable pressure and temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Filter the reaction mixture to remove the catalyst and concentrate the filtrate under reduced pressure to obtain the crude substituted piperidine.
Step 2: Michael Addition
Dissolve the crude piperidine derivative in a polar solvent such as methanol or ethanol.
Add an α,β-unsaturated ester, for example, ethyl acrylate, to the solution.
Stir the reaction mixture at room temperature or with gentle heating until the Michael addition is complete.
Step 3: Dieckmann Cyclization
To the solution from Step 2, add a strong base such as sodium ethoxide or potassium tert-butoxide to induce the intramolecular Dieckmann cyclization.
Heat the reaction mixture under reflux for several hours.
After completion, cool the reaction mixture and neutralize with an acid.
Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.
Purify the crude product by column chromatography to yield the desired 4-oxa-1-azabicyclo[3.3.1]nonan-8-one derivative.
Crystallographic Data and 3D Conformation
The precise three-dimensional arrangement of atoms in 4-oxa-1-azabicyclo[3.3.1]nonan-8-one derivatives is paramount for understanding their structure-activity relationships. Single-crystal X-ray diffraction is the definitive method for determining the solid-state conformation.
Conformational Preferences: Chair-Chair vs. Chair-Boat
The bicyclo[3.3.1]nonane system can exist in several conformations, with the twin-chair (or chair-chair) and chair-boat conformations being the most prevalent.[1] The preferred conformation is influenced by the substitution pattern on the bicyclic core. In many derivatives of 3-azabicyclo[3.3.1]nonanes, a flattened chair-chair conformation is adopted.[6] The presence of the oxygen atom in the 4-oxa-1-azabicyclo[3.3.1]nonan-8-one scaffold can influence the conformational equilibrium, and detailed structural analysis is necessary to determine the dominant conformation for specific derivatives.
Figure 2: The equilibrium between the chair-chair and chair-boat conformations of the bicyclo[3.3.1]nonane core.
Crystallographic Data of a Representative Derivative
While a publicly available crystal structure for a simple 4-oxa-1-azabicyclo[3.3.1]nonan-8-one derivative is not readily found, the PubChem database contains an entry for a related compound, 3-(iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one.[7] The structural data for a closely related bicyclo[3.3.1]nonanone derivative is presented below to illustrate the type of information obtained from a single-crystal X-ray diffraction study.[8]
Parameter
Value
Compound Name
4-methoxybicyclo[3.3.1]non-3-ene-2,9-dione
Molecular Formula
C₁₀H₁₂O₃
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
8.835(2)
b (Å)
10.153(3)
c (Å)
10.360(3)
α (°)
90
β (°)
108.73(3)
γ (°)
90
Volume (ų)
880.0(4)
Z
4
Table 1: Representative crystallographic data for a bicyclo[3.3.1]nonanone derivative.[8]
The following protocol provides a step-by-step methodology for obtaining and analyzing a single crystal of a 4-oxa-1-azabicyclo[3.3.1]nonan-8-one derivative.
Step 1: Crystal Growth
Solvent Selection: Dissolve the purified compound in a minimal amount of a suitable solvent or solvent mixture (e.g., acetone, ethyl acetate, or a mixture with a less polar solvent like hexane).
Slow Evaporation: Cover the vial containing the solution with a perforated film (e.g., Parafilm with small pinholes) to allow for slow evaporation of the solvent at a constant temperature. This is a common and effective method for growing single crystals of small organic molecules.[9][10]
Vapor Diffusion: Alternatively, place a concentrated solution of the compound in a small open vial inside a larger sealed container that contains a more volatile solvent in which the compound is less soluble (the "anti-solvent"). The slow diffusion of the anti-solvent vapor into the compound solution can induce crystallization.
Crystal Selection: Carefully select a single crystal of suitable size (typically 0.1-0.3 mm in each dimension) with well-defined faces and no visible defects under a microscope.[9]
Step 2: Data Collection
Mounting: Mount the selected crystal on a goniometer head using a suitable cryoprotectant if data is to be collected at low temperatures.
Diffractometer Setup: Place the mounted crystal on a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.
Data Acquisition: Collect a series of diffraction images as the crystal is rotated in the X-ray beam.
Step 3: Structure Solution and Refinement
Data Processing: Process the collected diffraction data to determine the unit cell parameters and integrate the reflection intensities.
Structure Solution: Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.
Structure Refinement: Refine the structural model using full-matrix least-squares methods against the experimental data to obtain the final, accurate 3D structure.
Conformational Analysis in Solution by NMR Spectroscopy
While X-ray crystallography provides the solid-state conformation, Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for studying the conformational dynamics of molecules in solution.[11]
Key NMR Techniques for Conformational Analysis
¹H NMR: The chemical shifts and coupling constants of protons are highly sensitive to their local electronic environment and dihedral angles, respectively. Analysis of these parameters can provide insights into the preferred conformation.
¹³C NMR: The chemical shifts of carbon atoms, particularly those at the bridgehead and within the bicyclic framework, can be indicative of the overall conformation.
2D NMR (COSY, HSQC, HMBC, NOESY): These techniques are essential for unambiguous assignment of all proton and carbon signals and for identifying through-space correlations (NOESY) that provide crucial distance constraints for conformational analysis.
Interpreting NMR Data for Conformational Assignment
The chair-chair and chair-boat conformations of the 4-oxa-1-azabicyclo[3.3.1]nonan-8-one skeleton will give rise to distinct patterns in the NMR spectra. For instance, the coupling constants between vicinal protons can be related to the dihedral angles via the Karplus equation, allowing for the differentiation between axial and equatorial protons in a chair-like ring. NOESY experiments can reveal close spatial proximities between protons that are distant in the covalent structure, providing definitive evidence for a particular conformation. For example, in a chair-chair conformation, cross-peaks between axial protons on the same side of the ring system would be expected.
Implications for Drug Development
The rigid nature of the 4-oxa-1-azabicyclo[3.3.1]nonan-8-one scaffold makes it an attractive template for the design of selective ligands for various biological targets. By understanding the precise 3D conformation of different derivatives, medicinal chemists can:
Design more potent and selective ligands: The fixed orientation of substituents on the bicyclic core can be tailored to optimize interactions with the binding site of a target protein.
Improve pharmacokinetic properties: The rigid scaffold can influence properties such as solubility, metabolic stability, and cell permeability.
Explore novel chemical space: The unique 3D shape of these molecules allows for the exploration of new areas of chemical space, potentially leading to the discovery of first-in-class therapeutics.
The development of potent GPR119 agonists based on the oxazabicyclo[3.3.1]nonane core is a testament to the potential of this scaffold in drug discovery.[3]
Conclusion
The 4-oxa-1-azabicyclo[3.3.1]nonan-8-one framework represents a valuable scaffold for the development of novel therapeutic agents. This guide has provided a comprehensive overview of the synthetic strategies, crystallographic analysis, and conformational preferences of its derivatives. By integrating synthetic chemistry with advanced analytical techniques such as single-crystal X-ray diffraction and NMR spectroscopy, researchers can gain a deep understanding of the structure-activity relationships of these compounds, thereby accelerating the drug discovery and development process.
References
Wiseman, J. R., & Krabbenhoft, H. O. (1976). Carbon-13 nuclear magnetic resonance spectroscopy in conformational analysis of 9-azabicyclo[3.3.1]nonane derivatives. The Journal of Organic Chemistry, 41(4), 589-591. [Link]
Parthiban, P., Pallela, R., Kim, S. K., Park, D. H., & Jeong, Y. T. (2011). A complete 1D and 2D NMR studies of variously substituted 3-azabicyclo[3.3.1]nonan-9-ones. Journal of Molecular Structure, 1005(1-3), 31-44. [Link]
Metherall, J. P., McCabe, J. F., Probert, M. R., & Hall, M. J. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1735-1753*. [Link]
König, A., Kucera, R., Schober, L., & Gademann, K. (2025). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. Acta Crystallographica Section E: Crystallographic Communications, 81(Pt 5), 653–660*. [Link]
Dai, X., Stamford, A., Liu, H., Neustadt, B., Hao, J., Kowalski, T., ... & Greenlee, W. (2015). Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists. Bioorganic & medicinal chemistry letters, 25(22), 5291-5294. [Link]
Ryzhikova, O. V., Savchenkova, D. V., Kositov, S. V., Grishin, Y. K., & Averina, E. B. (2026). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules, 31(2), 489*. [Link]
König, A., Kucera, R., Schober, L., & Gademann, K. (2025). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. Acta Crystallographica Section E: Crystallographic Communications, 81(Pt 5), 653–660*. [Link]
Roy, N., Das, R., Paira, R., & Paira, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22389-22480*. [Link]
University of Zurich, Department of Chemistry. Preparation of Single Crystals for X-ray Diffraction. [Link]
Jones, W. (2024). How to grow crystals for X-ray crystallography. IUCrJ, 11(Pt 4), 385–392*. [Link]
Castañeda-Gómez, J. P., Ruggiero, E., & Sarotti, A. M. (2024). Computationally Assisted Analysis of NMR Chemical Shifts as a Tool in Conformational Analysis of Complex Molecules in Solution. Organic Letters, 26(11), 2351–2356*. [Link]
Kim, M. G., Bodor, E. T., Wang, C., Harden, T. K., & Kohn, H. (2003). C(8) substituted 1-azabicyclo[3.3.1]non-3-enes and C(8) substituted 1-azabicyclo[3.3.1]nonan-4-ones: novel muscarinic receptor antagonists. Journal of medicinal chemistry, 46(11), 2216–2226. [Link]
Ryzhikova, O. V., Savchenkova, D. V., Kositov, S. V., Grishin, Y. K., & Averina, E. B. (2026). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules, 31(2), 489*. [Link]
Fokin, A. A., Geles, V., Peleshanko, S. A., Shub, S. V., & Shokhen, M. A. (2008). Synthesis of azoxabicyclo[3.3.1]nonanones based on diastereoselective reactions of 1,1-bis(trimethylsilyloxy)ketene acetals with isoquinolines and quinolines. Organic & biomolecular chemistry, 6(15), 2804–2814. [Link]
Wiseman, J. R., & Krabbenhoft, H. O. (1976). Carbon-13 nuclear magnetic resonance spectroscopy in conformational analysis of 9-azabicyclo[3.3.1]nonane derivatives. The Journal of Organic Chemistry, 41(4), 589-591. [Link]
Jeyaraman, R., & Avila, S. (1981). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 81(2), 149-174. [Link]
Oregon State University. Conformation and Reactivity Studies of Some Bicyclo(3,3,1)Nonane Derivatives. [Link]
Semple, G., Fioravanti, B., Pereira, G., Calderon, I., Mckew, J., & Cabello, C. (2012). THE SYNTHESIS OF AN AZABICYCLIC KETAMINE ANALOG. [Link]
Reactivity of the iodomethyl group in azabicyclo[3.3.1]nonane compounds
Title: Reactivity of the Iodomethyl Group in Azabicyclo[3.3.1]nonane Compounds: Mechanistic Pathways and Synthetic Applications Executive Summary The azabicyclo[3.3.1]nonane framework is a privileged, rigid bicyclic scaf...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Reactivity of the Iodomethyl Group in Azabicyclo[3.3.1]nonane Compounds: Mechanistic Pathways and Synthetic Applications
Executive Summary
The azabicyclo[3.3.1]nonane framework is a privileged, rigid bicyclic scaffold embedded within numerous biologically active natural products, including morphans, strychnos, and1[1]. Functionalizing this core directly is often challenging due to severe transannular steric hindrance. However, the strategic installation of an exocyclic iodomethyl group (-CH₂I) provides a highly versatile, sterically accessible synthetic handle. This technical guide provides an in-depth mechanistic analysis of the iodomethyl group's reactivity—spanning radical cyclizations, nucleophilic substitutions, and strain-driven rearrangements—and outlines self-validating experimental protocols for drug development professionals.
Structural and Conformational Dynamics
The reactivity of the iodomethyl group is intrinsically linked to the conformational dynamics of the azabicyclo[3.3.1]nonane core. The bicyclic system typically adopts a twin-chair (chair-chair) conformation to minimize torsional strain, though bulky substituents at the bridgehead or nitrogen atom can force a chair-boat conformation. Because direct substitution at the ring carbons is kinetically unfavorable due to steric shielding, the exocyclic -CH₂I group acts as a "stand-off" electrophile. The weak, highly polarizable C-I bond (bond dissociation energy ~55 kcal/mol) makes it an ideal candidate for both heterolytic cleavage (Sₙ2) and homolytic cleavage (radical generation).
Mechanistic Pathways of Iodomethyl Reactivity
Radical-Mediated Cyclizations
The generation of a primary carbon-centered radical from the iodomethyl group is a cornerstone strategy for constructing fused polycyclic alkaloid frameworks. Upon treatment with a radical initiator (e.g., AIBN) and a hydrogen donor (e.g., Bu₃SnH), the homolytic cleavage of the C-I bond yields an exocyclic primary radical. If an alkene acceptor is strategically positioned within the molecule, the radical undergoes rapid intramolecular addition (typically 5-exo-trig or 6-endo-trig) before it can be prematurely reduced by the 1[1].
Caption: Radical-mediated cyclization pathway of iodomethyl-azabicyclo[3.3.1]nonane.
Nucleophilic Substitution (Sₙ2)
Despite the steric bulk of the bicyclic core, the iodomethyl group undergoes clean Sₙ2 displacements. The exocyclic projection of the -CH₂I moiety allows nucleophiles (such as azides, amines, or thiolates) to attack the electrophilic carbon with minimal steric penalty. This pathway is frequently utilized to install nitrogenous side chains, a critical step in the total synthesis of diazatricyclic systems found in 2[2].
Strain-Driven Rearrangements
An alternative and highly elegant use of the iodomethyl group involves ring expansion. Hoffmann and co-workers demonstrated that 2-iodomethyl-2-azabicyclo[2.2.2]octanes can be rearranged into the 3[3]. The addition of a halophilic silver salt (AgX) abstracts the iodide, generating a transient bridged iminium ion. This intermediate undergoes a Wagner-Meerwein-type shift, relieving the significant ring strain of the [2.2.2] system to form the more thermodynamically stable[3.3.1] scaffold.
Caption: Rearrangement of 2-iodomethyl-2-azabicyclo[2.2.2]octane to azabicyclo[3.3.1]nonane.
Objective: Convert an iodomethyl-azabicyclo[3.3.1]nonane precursor into a fused tricyclic framework.
Causality & Logic: Degassing the solvent is a strict mechanistic requirement. Molecular oxygen is a diradical that reacts with carbon-centered radicals at diffusion-controlled rates (~10⁹ M⁻¹ s⁻¹), which would prematurely quench the primary alkyl radical to form a peroxyl radical. Furthermore, syringe pump addition of Bu₃SnH ensures a low steady-state concentration of the H-donor, favoring intramolecular cyclization over premature direct reduction to a simple methyl group.
Step-by-Step Methodology:
Preparation: Dissolve the iodomethyl-azabicyclo[3.3.1]nonane substrate (1.0 equiv) in anhydrous benzene or toluene to achieve a 0.01 M concentration.
Degassing: Sparge the solution with argon for 30 minutes to remove dissolved oxygen.
Heating: Bring the solution to a gentle reflux under an argon atmosphere.
Initiation: Prepare a separate solution of Bu₃SnH (1.2 equiv) and AIBN (0.1 equiv) in 5 mL of degassed solvent.
Slow Addition: Add the Bu₃SnH/AIBN solution via syringe pump over 4–6 hours.
Self-Validation Check: Monitor via TLC (hexane/EtOAc). The highly non-polar iodomethyl spot (high Rf) should gradually disappear, replaced by a slightly more polar cyclized product. If a highly non-polar byproduct forms rapidly, the addition rate is too fast (resulting in direct reduction).
Completion: After complete addition, reflux for an additional 1 hour, then cool to room temperature and concentrate under reduced pressure.
Purification: Purify via flash column chromatography using 10% w/w anhydrous KF mixed into the silica gel to sequester toxic organotin byproducts as insoluble polymeric tin fluorides.
Protocol 2: Nucleophilic Azidation of the Iodomethyl Group
Objective: Substitute the exocyclic iodide with an azide group for subsequent Click chemistry or reduction to a primary amine.
Causality & Logic: The use of DMF as a polar aprotic solvent is critical. Unlike protic solvents that hydrogen-bond and deactivate the azide anion, DMF selectively solvates the sodium cation. This leaves the azide anion "naked" and highly nucleophilic, allowing it to rapidly attack the exocyclic iodomethyl carbon.
Step-by-Step Methodology:
Preparation: Dissolve the iodomethyl-azabicyclo[3.3.1]nonane (1.0 equiv) in anhydrous DMF (0.1 M).
Reagent Addition: Add Sodium Azide (NaN₃) (3.0 equiv) in one portion.
Safety Note: NaN₃ is highly toxic and potentially explosive. Ensure the reaction environment is strictly non-acidic to prevent the formation of volatile, lethal hydrazoic acid (HN₃).
Reaction: Stir the reaction mixture at 60 °C for 8 hours.
Self-Validation Check: Monitor by LC-MS. The displacement of the heavy iodine atom (atomic mass 126.9) by the lighter azide group (mass 42.0) will result in a distinct mass shift and a shorter retention time on a reverse-phase C18 column.
Quench & Extraction: Cool to room temperature and pour the mixture into ice-cold water (5× the volume of DMF). Extract with diethyl ether (3 × 20 mL).
Washing: Wash the combined organic layers with brine (3 × 20 mL) to quantitatively remove residual DMF.
Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Self-Validation Check: Confirm the product via IR spectroscopy. A successful reaction will exhibit a strong, sharp, and unmistakable asymmetric azide stretch at ~2100 cm⁻¹.
Quantitative Data Analysis
The following table summarizes the comparative reactivity profiles of the iodomethyl group attached to the azabicyclo[3.3.1]nonane core across different reaction modalities.
Reaction Type
Reagents / Conditions
Typical Yield Range
Stereoselectivity / Regioselectivity
Mechanistic Note
Radical Cyclization
Bu₃SnH, AIBN, Toluene, 80 °C
65–85%
High (Governed by bicyclic core conformation)
Requires slow addition of H-donor to prevent premature reduction.
Preliminary Pharmacological Screening of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one: A Technical Guide
Executive Summary & Structural Rationale The compound 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (CAS: 2230807-82-4) is a novel chemical entity (NCE) characterized by a bridged bicyclic amine core, an embedded o...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
The compound 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (CAS: 2230807-82-4) is a novel chemical entity (NCE) characterized by a bridged bicyclic amine core, an embedded oxa-ring, a ketone functionality, and a highly reactive iodomethyl substituent. As a Senior Application Scientist, evaluating such an NCE requires moving beyond standard high-throughput screening. We must design a structurally informed, self-validating pharmacological cascade.
The structural causality driving this screening strategy is twofold:
The Azabicyclo[3.3.1]nonane Scaffold: Bridged bicyclic amines are classic pharmacophores that mimic the spatial geometry of acetylcholine and tropane alkaloids. Historically, variations of the 1-azabicyclo[3.3.1]nonane core have demonstrated profound affinity for muscarinic acetylcholine receptors (mAChRs) [1][2], nicotinic acetylcholine receptors (nAChRs), and sigma (
σ1
,
σ2
) receptors [3].
The Iodomethyl Moiety (
−CH2I
): Iodine is an excellent leaving group, making the primary alkyl carbon highly susceptible to nucleophilic attack (
SN2
). This presents two distinct pharmacological pathways: it may act as an irreversible (covalent) antagonist by alkylating cysteine residues within the receptor binding pocket, or it may serve as a precursor for isotopic exchange (e.g.,
123
I for SPECT imaging or
125
I for in vitro autoradiography).
This whitepaper outlines the core methodologies for profiling this compound, from target engagement to electrophilic reactivity.
Phase 1: In Vitro Target Engagement (Radioligand Binding)
To establish the primary pharmacological profile, we employ competitive radioligand binding assays. The goal is to determine the inhibition constant (
Ki
) of the NCE against established radiotracers.
Causality: We utilize membrane homogenates expressing recombinant human receptors to isolate target-specific interactions without the confounding variables of cellular metabolism or membrane permeability.
Step-by-Step Methodology:
Membrane Preparation: Resuspend CHO-K1 cell membranes expressing the target receptor (e.g., hM1) in assay buffer (50 mM Tris-HCl, 10 mM
MgCl2
, 1 mM EDTA, pH 7.4). Homogenize using a Polytron tissue disruptor.
Compound Dilution: Prepare a 10-point concentration-response curve of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one, ranging from
10−11
M to
10−4
M in 100% DMSO. (Final assay DMSO concentration must not exceed 1%).
Incubation: In a 96-well deep-well plate, combine:
50 µL of the NCE dilution (or reference control).
50 µL of the designated radioligand (e.g.,
[3H]
-QNB).
400 µL of membrane suspension (approx. 15-20 µg protein/well).
Incubate at 25°C for 120 minutes to ensure equilibrium is reached.
Filtration & Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a 96-well cell harvester. Wash filters rapidly with 3 × 1 mL ice-cold assay buffer.
Quantification: Dry the filters, add 40 µL of scintillation cocktail, and count radioactivity (CPM) using a Microbeta counter.
Validation & Analysis: Calculate specific binding by subtracting the NSB CPM from total CPM. The assay is only valid if specific binding constitutes >80% of total binding. Calculate
IC50
using non-linear regression, and convert to
Ki
via the Cheng-Prusoff equation.
Binding affinity does not equate to functional efficacy. Because the azabicyclo core can act as either an agonist or antagonist [2], we must measure downstream intracellular signaling.
Protocol 2.1: Calcium Mobilization (FLIPR) Assay for GPCRs (M1/M3/M5)
Causality: M1, M3, and M5 muscarinic receptors couple to
Gq
proteins, which activate phospholipase C (PLC), leading to
IP3
generation and subsequent intracellular calcium release. Measuring this calcium transient provides a real-time readout of functional agonism or antagonism.
Step-by-Step Methodology:
Cell Plating: Seed CHO cells stably expressing hM1 and
Gα16
into 384-well black-wall, clear-bottom plates at 15,000 cells/well. Incubate overnight at 37°C.
Dye Loading: Remove media and add 20 µL of Calcium-4 assay dye (Molecular Devices) dissolved in HBSS containing 20 mM HEPES and 2.5 mM probenecid (to inhibit dye efflux). Incubate for 60 mins at 37°C.
Agonist Mode Screening: Using a FLIPR Tetra system, establish a baseline fluorescence for 10 seconds. Inject 10 µL of the NCE and monitor fluorescence (Ex: 485 nm / Em: 525 nm) for 120 seconds. Validation: A positive signal indicates agonism.
Antagonist Mode Screening: If no agonist signal is observed, incubate the cells with the NCE for 15 minutes. Subsequently, inject an
EC80
concentration of Acetylcholine. Validation: A rightward shift in the Acetylcholine dose-response curve confirms antagonism.
The presence of the iodomethyl group is a structural red flag for potential toxicity. Alkyl halides are classic electrophiles. If the compound is too reactive, it will indiscriminately alkylate off-target proteins, leading to idiosyncratic toxicity. We must quantify its intrinsic reactivity using a Glutathione (GSH) trapping assay.
Causality: GSH is an endogenous tripeptide containing a highly nucleophilic thiol (-SH). Incubating the NCE with excess GSH in vitro mimics intracellular exposure. If the iodomethyl group undergoes an
SN2
reaction, iodine will be displaced, forming a stable NCE-GSH adduct that can be detected via mass spectrometry.
Step-by-Step Methodology:
Reaction Setup: In a 1.5 mL Eppendorf tube, prepare a 1 mL reaction mixture containing 10 µM of the NCE and 5 mM reduced Glutathione (GSH) in 100 mM Potassium Phosphate buffer (pH 7.4).
Incubation: Incubate the mixture at 37°C in a shaking water bath.
Time-Course Sampling: At
T=0,15,30,60,
and
120
minutes, extract a 100 µL aliquot.
Quenching: Immediately quench the aliquot by adding 200 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).
Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C to precipitate any trace proteins.
LC-MS/MS Analysis: Inject the supernatant into a UPLC-MS/MS system. Scan for the parent mass (
[M+H]+
) and the predicted GSH adduct mass (
[M−127(Iodine)+307(GSH)]+
).
Validation: Run a parallel control using Acetaminophen (APAP) activated by human liver microsomes (HLM) and NADPH. The APAP-GSH adduct must be detected to validate the LC-MS/MS tuning.
Visualizing the Screening Workflow
The logical progression of this pharmacological screening cascade is visualized below. The decision gates ensure that resources are only allocated to functional and radiotracer development if the compound demonstrates appropriate target engagement and chemical stability.
Figure 1: Decision-tree workflow for the pharmacological screening and validation of the NCE.
Conclusion & Future Directions
If 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one demonstrates high affinity for muscarinic or sigma receptors without excessive indiscriminate electrophilic reactivity in the GSH assay, it represents a prime candidate for radiotracer development. The native iodine atom allows for direct isotopic exchange with
123I
or
124I
, bypassing the need for complex structural modifications typically required to incorporate a radioisotope. This could yield a highly valuable PET/SPECT imaging agent for neurodegenerative diseases mapping cholinergic decline.
References
Suzuki, T., Oka, M., Maeda, K., Furusawa, K., Uesaka, H., & Kataoka, T. (1999). Synthesis and muscarinic activity of novel aniline derivatives with a 1-azabicyclo[3.3.0]octane moiety. Chemical and Pharmaceutical Bulletin, 47(1), 28-36.[Link]
Kim, M. G., Bodor, E. T., Wang, C., & MacDougall, M. L. (2003). C(8) substituted 1-azabicyclo[3.3.1]non-3-enes and C(8) substituted 1-azabicyclo[3.3.1]nonan-4-ones: novel muscarinic receptor antagonists. Journal of Medicinal Chemistry, 46(11), 2216-2226.[Link]
Vangveravong, S., Xu, J., Zeng, C., & Mach, R. H. (2006). Synthesis of N-substituted 9-azabicyclo[3.3.1]nonan-3alpha-yl carbamate analogs as sigma2 receptor ligands. Bioorganic & Medicinal Chemistry, 14(20), 6988-6997. [Link]
Foundational
Pharmacological Mechanisms and Experimental Validation of 1-Azabicyclo[3.3.1]nonane Receptor Ligands
Executive Summary The development of highly selective central nervous system (CNS) therapeutics relies heavily on conformationally restricted molecular scaffolds. Among these, the 1-azabicyclo[3.3.1]nonane framework has...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The development of highly selective central nervous system (CNS) therapeutics relies heavily on conformationally restricted molecular scaffolds. Among these, the 1-azabicyclo[3.3.1]nonane framework has emerged as a privileged structure for targeting cholinergic pathways. By locking the basic nitrogen atom into a rigid three-dimensional geometry, this bicyclic amine minimizes the entropic penalty of receptor binding and precisely aligns its lone pair for critical interactions within orthosteric binding pockets. This technical guide explores the structural pharmacology, dual-receptor targeting mechanisms (M1 muscarinic and α7 nicotinic), and the self-validating experimental protocols required to accurately profile these ligands.
Structural Pharmacology: The Bicyclic Advantage
As an application scientist overseeing neuropharmacological screening, I emphasize that structural rigidity is the cornerstone of target selectivity. The 1-azabicyclo[3.3.1]nonane scaffold provides a highly controlled spatial arrangement. The nitrogen atom in this bicyclic structure plays a crucial role in reactivity and binding affinity, acting as the primary pharmacophore that mimics the quaternary ammonium group of endogenous acetylcholine (1)[1].
Empirical data demonstrates that ring expansion from smaller homologs (such as the 1-azabicyclo[3.3.0]octane ring) to the [3.3.1]nonane system significantly enhances binding affinity for central muscarinic cholinergic receptors (2)[2]. This expansion optimizes the distance between the basic nitrogen and auxiliary hydrogen-bond accepting/donating groups, allowing for superior cation-
π
interactions with aromatic residues (e.g., tryptophan and tyrosine) deep within the receptor binding cleft.
Dual Receptor Targeting: Mechanistic Pathways
The versatility of the 1-azabicyclo[3.3.1]nonane core allows it to be functionalized to target two distinct classes of cholinergic receptors with high selectivity.
Muscarinic M1 Agonism (Gq/11-Coupled GPCRs)
Derivatives such as 1-azabicyclo[3.3.1]nonane-3-carboxylic acid hydrochloride and various aniline-substituted analogs act as potent modulators of the M1 muscarinic receptor[1][2]. The M1 receptor is highly expressed in the cerebral cortex and hippocampus, making it a prime target for cognitive enhancement in Alzheimer's disease.
Binding stabilizes the active conformation of the M1 receptor, triggering the Gq/11 signaling cascade. This activates Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP
2
) into inositol 1,4,5-trisphosphate (IP
3
) and diacylglycerol (DAG). IP
3
subsequently binds to receptors on the endoplasmic reticulum, releasing intracellular calcium stores.
M1 Muscarinic Receptor Gq/11 Signaling Pathway Activated by Bicyclic Ligands.
Nicotinic
α
7 Modulation (Ionotropic Receptors)
Alternatively, bridgehead-substituted variants, such as 5-pyridin-3-yl-1-azabicyclo[3.3.1]nonane, have been synthesized via regioselective deprotonation-halogenation processes to serve as potent
α
7 nicotinic acetylcholine receptor (nAChR) ligands (3)[3]. The
α
7 nAChR is a homopentameric ligand-gated ion channel. Ligand binding at the interface of adjacent subunits induces a rapid conformational shift that opens the central pore, allowing the influx of Na
+
and Ca
2+
ions, thereby modulating neurotransmitter release.
Quantitative Binding Profiles
To contextualize the pharmacological utility of these scaffolds, the following table summarizes the quantitative binding affinities of representative 1-azabicyclo[3.3.1]nonane derivatives across distinct cholinergic targets.
In rigorous laboratory workflows, a binding assay without a functional readout is merely an observation of affinity, not mechanism. Therefore, every protocol must be a self-validating system . We pair a radioligand displacement assay (to prove orthosteric engagement) with an intracellular calcium mobilization assay (to prove functional Gq/11 agonism).
Objective: Determine the
Ki
of 1-azabicyclo[3.3.1]nonane derivatives for the M1 receptor (4)[4].
Causality & Validation: We utilize
[3H]
pirenzepine, an M1-selective antagonist. By measuring the displacement of a known antagonist, we confirm orthosteric site competition. Non-specific binding (NSB) is defined using an excess (1 µM) of unlabeled atropine. If the test compound displaces the radioligand to the exact baseline defined by atropine, it confirms specific, competitive binding to the muscarinic pocket.
Step-by-Step Workflow:
Tissue Preparation: Homogenize rat cortical tissue (highly enriched in M1 receptors) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes. Resuspend the membrane pellet.
Incubation: In a 96-well plate, combine 50 µL of the test compound (varying concentrations from
10−11
to
10−5
M), 50 µL of
[3H]
pirenzepine (final concentration 1 nM), and 100 µL of the membrane suspension.
Equilibration: Incubate the plate at room temperature for 60 minutes to reach thermodynamic equilibrium.
Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters, pre-soaked in 0.5% polyethylenimine to neutralize the negative charge of the glass and reduce non-specific binding of the radioligand.
Washing: Wash filters three times with 1 mL of ice-cold buffer to rapidly clear unbound radioligand without disturbing the receptor-ligand complexes.
Quantification: Add scintillation cocktail and measure bound radioactivity using a liquid scintillation counter. Calculate
IC50
using non-linear regression, converting to
Ki
via the Cheng-Prusoff equation.
Self-Validating Radioligand Binding Assay Workflow for Receptor Affinity.
Objective: Confirm that M1 receptor binding translates to functional Gq/11-mediated calcium release.
Causality & Validation: To prove the compound acts as an agonist rather than an antagonist or allosteric blocker, we measure the transient spike in intracellular calcium. The self-validating control is the pre-incubation of a parallel well with 1 µM atropine (a pan-muscarinic antagonist). If atropine completely abolishes the calcium spike induced by the test compound, the response is definitively receptor-mediated and not an artifact of membrane disruption or off-target ionophore activity.
Step-by-Step Workflow:
Cell Culture: Seed CHO-K1 cells stably expressing the human M1 receptor into 384-well black-walled, clear-bottom plates at 15,000 cells/well. Incubate overnight at 37°C.
Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium-sensitive dye. The dye is dissolved in assay buffer containing probenecid (to inhibit multidrug resistance transporters and prevent dye efflux). Incubate for 45 minutes at 37°C.
Baseline Measurement: Transfer the plate to a Fluorometric Imaging Plate Reader (FLIPR). Read baseline fluorescence for 10 seconds.
Ligand Addition: Automatically inject the 1-azabicyclo[3.3.1]nonane test compound.
Kinetic Reading: Record fluorescence continuously for 3 minutes to capture the peak calcium transient.
Analysis: Calculate the maximum fluorescence minus baseline (Max-Min). Plot against log[ligand] to determine the
EC50
and intrinsic efficacy (
Emax
) relative to acetylcholine.
Pharmaceutical Society of Japan. "Synthesis and Muscarinic Activity of Novel Aniline Derivatives with a 1-Azabicyclo[3.3.0]octane Moiety".
ACS Publications. "Synthesis of Bridgehead-Substituted Azabicyclo[2.2.1]heptane and -[3.3.
NIH / PMC. "Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics".
Synthesis of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one: An Application Note and Detailed Protocol
Introduction The 4-oxa-1-azabicyclo[3.3.1]nonane scaffold is a significant heterocyclic framework in medicinal chemistry and drug discovery. Its conformationally rigid structure provides a unique three-dimensional arrang...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The 4-oxa-1-azabicyclo[3.3.1]nonane scaffold is a significant heterocyclic framework in medicinal chemistry and drug discovery. Its conformationally rigid structure provides a unique three-dimensional arrangement for appended functional groups, making it a valuable template for designing ligands that target a variety of biological receptors and enzymes. The introduction of an iodomethyl group at the 3-position offers a versatile handle for further synthetic modifications, such as cross-coupling reactions or nucleophilic substitutions, thereby enabling the exploration of a broader chemical space for structure-activity relationship (SAR) studies.
This application note provides a detailed, step-by-step protocol for the synthesis of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one. The synthetic strategy is a two-step process commencing with the construction of the core bicyclic system incorporating a hydroxymethyl group, followed by the conversion of the alcohol to the corresponding iodide. This guide is intended for researchers, scientists, and professionals in drug development, offering both a practical laboratory procedure and an in-depth explanation of the underlying chemical principles.
Synthetic Strategy Overview
The synthesis of the target compound is achieved through a two-stage process. The initial and key step is the construction of the bicyclic alcohol precursor, 3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one, via a tandem Michael-Aldol condensation. This is followed by a classic Appel reaction to convert the primary alcohol to the desired iodomethyl functionality.
Caption: Overall two-step synthetic workflow.
Part 1: Synthesis of 3-(Hydroxymethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one
The construction of the bicyclic core is achieved through a base-catalyzed tandem Michael-Aldol reaction. This elegant one-pot procedure first involves the conjugate addition of the enolate of N-Boc-4-piperidone to an α,β-unsaturated aldehyde, followed by an intramolecular aldol condensation to form the second ring.
Experimental Protocol: Step 1
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Amount (mmol)
Volume/Weight
N-Boc-4-piperidone
199.25
10.0
1.99 g
(E)-4-((tert-butyldimethylsilyl)oxy)but-2-enal
200.36
11.0
2.20 g
Potassium tert-butoxide (t-BuOK)
112.21
12.0
1.35 g
Tert-butanol (t-BuOH)
74.12
-
50 mL
Tetrabutylammonium fluoride (TBAF), 1M in THF
-
15.0
15 mL
Dichloromethane (DCM)
84.93
-
100 mL
Saturated aq. NH4Cl
-
-
50 mL
Saturated aq. NaHCO3
-
-
50 mL
Brine
-
-
50 mL
Anhydrous MgSO4
120.37
-
-
Ethyl acetate (EtOAc)
88.11
-
For chromatography
Hexanes
-
-
For chromatography
Procedure:
Reaction Setup: To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add N-Boc-4-piperidone (1.99 g, 10.0 mmol) and dry tert-butanol (50 mL). Stir the mixture until the piperidone derivative is fully dissolved.
Base Addition: Add potassium tert-butoxide (1.35 g, 12.0 mmol) to the solution. The mixture will turn into a slurry. Stir at room temperature for 30 minutes to ensure complete enolate formation.
Michael Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of (E)-4-((tert-butyldimethylsilyl)oxy)but-2-enal (2.20 g, 11.0 mmol) in dry tert-butanol (10 mL) dropwise over 20 minutes.
Aldol Condensation: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Quenching and Workup: Cool the reaction mixture back to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution (50 mL). Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).
Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution (50 mL) and brine (50 mL).
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude silyl-protected intermediate.
Deprotection: Dissolve the crude intermediate in THF (50 mL) and cool to 0 °C. Add TBAF (1.0 M solution in THF, 15 mL, 15.0 mmol) dropwise. Stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2 hours.
Final Workup and Purification: Quench the reaction with water (50 mL) and extract with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography (Silica gel, gradient elution with 10-20% methanol in dichloromethane) to afford 3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one as a white solid.
Part 2: Synthesis of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one
The conversion of the primary alcohol to the iodide is efficiently achieved using the Appel reaction.[1][2] This reaction proceeds via an SN2 mechanism, which is reliable for primary alcohols.
Reaction Setup: In a 100 mL round-bottom flask under a nitrogen atmosphere, dissolve 3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (0.86 g, 5.0 mmol), triphenylphosphine (1.97 g, 7.5 mmol), and imidazole (0.68 g, 10.0 mmol) in dry dichloromethane (50 mL).
Iodine Addition: Cool the solution to 0 °C in an ice bath. Add iodine (1.90 g, 7.5 mmol) portion-wise over 15 minutes. The solution will turn dark brown.
Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-3 hours. Monitor the reaction by TLC until the starting alcohol is consumed.
Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na2S2O3) (30 mL) and stir until the brown color disappears.
Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with dichloromethane (2 x 30 mL).
Washing and Drying: Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: The crude product will contain triphenylphosphine oxide as a major byproduct. Purify by flash column chromatography (Silica gel, gradient elution with 30-50% ethyl acetate in hexanes) to yield 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one as a pale yellow solid.
Conclusion
This application note provides a robust and detailed two-step synthetic protocol for 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one. The described methodology, which employs a tandem Michael-Aldol condensation and an Appel reaction, is a reliable route to this valuable heterocyclic building block. The protocols are designed to be accessible to researchers with a solid background in synthetic organic chemistry and offer a foundation for the synthesis of analogues and derivatives for applications in drug discovery and development.
References
Organic Synthesis. Alcohol to Bromide/Chloride/Iodide using Appel reaction. [Link]
Master Organic Chemistry. The Robinson Annulation. [Link]
Roy, S., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances. [Link]
Promontorio, R., et al. (2016). Domino Michael-aldol annulations for the stereocontrolled synthesis of bicyclo[3.3.1]nonane and bicyclo[3.2.
Application Note: Nucleophilic Substitution Methodologies for 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one
Executive Summary & Structural Rationale 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (CAS: 2230807-82-4) is an advanced, conformationally restricted bicyclic building block. Featuring a fused morpholine-piperidon...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (CAS: 2230807-82-4) is an advanced, conformationally restricted bicyclic building block. Featuring a fused morpholine-piperidone architecture, this scaffold provides excellent
sp3
character and three-dimensionality, making it highly valuable in Fragment-Based Drug Discovery (FBDD) and the generation of DNA-encoded libraries (DELs).
The primary synthetic utility of this scaffold lies in its iodomethyl group at the C3 position. As a primary alkyl halide, this site is perfectly primed for bimolecular nucleophilic substitution (
SN2
) reactions. The structural rigidity of the bicyclic system prevents unwanted intramolecular cyclizations, while the primary nature of the carbon ensures that substitution outcompetes elimination.
As a Senior Application Scientist, it is critical to understand why specific conditions are selected rather than blindly following a recipe.
The
SN2
Imperative: The substitution of this scaffold proceeds exclusively via an
SN2
mechanism. Because the leaving group is situated on a primary carbon, steric hindrance is minimized, making the electrophilic center highly accessible for backside attack by the nucleophile[1]. Furthermore, the formation of a primary carbocation is energetically forbidden, effectively ruling out any
SN1
pathway[2].
Leaving Group Superiority: Iodide (
I−
) is an exceptional leaving group. Its large atomic radius makes it highly polarizable, allowing it to stabilize the developing negative charge in the transition state and lowering the activation energy of the reaction[3].
Solvent Causality: Polar aprotic solvents, such as N,N-Dimethylformamide (DMF) and Acetonitrile (MeCN), are mandatory for these protocols. These solvents effectively solvate the counter-cations (e.g.,
Na+
,
K+
) but do not form hydrogen bonds with the nucleophilic anions. This leaves the nucleophile "naked" and hyper-reactive, drastically accelerating the
SN2
rate[3].
Caption: S_N2 mechanistic pathway for primary iodomethyl substitution.
Quantitative Reaction Profiling
The following table summarizes the optimized parameters for derivatizing the scaffold with various nucleophile classes.
Nucleophile Class
Reagent Example
Solvent
Base
Temp (°C)
Time (h)
Expected Yield (%)
Azide
Sodium Azide (
NaN3
)
DMF
None
60
2 - 4
85 - 95
Primary Amine
Benzylamine
MeCN
K2CO3
70
6 - 8
75 - 85
Secondary Amine
Piperidine
MeCN
K2CO3
80
8 - 12
70 - 80
Thiolate
Thiophenol
DMF
Cs2CO3
25 - 50
1 - 3
80 - 90
Validated Experimental Protocols
Caption: Standardized experimental workflow for nucleophilic substitution.
Protocol A: Azidation (Synthesis of Click-Chemistry Precursors)
Causality & Design: Sodium azide is a small, linear, and highly potent nucleophile. Because it is an anionic nucleophile that does not generate acid upon substitution, no exogenous base is required. DMF is chosen to maximize the solubility of
NaN3
while keeping the azide anion highly reactive.
Preparation: In an oven-dried 10 mL round-bottom flask, dissolve 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (1.0 eq, 1.0 mmol, ~281 mg) in anhydrous DMF (4.0 mL).
Nucleophile Addition: Add Sodium Azide (
NaN3
) (1.5 eq, 1.5 mmol, 97.5 mg) in one portion. Caution: Sodium azide is highly toxic; handle in a well-ventilated fume hood.
Thermal Activation: Purge the flask with Argon, seal, and heat to 60 °C in an oil bath with vigorous stirring for 3 hours.
Self-Validation (IPC): Withdraw a 10 µL aliquot, dilute in LCMS-grade MeOH, and analyze. The starting material mass (
[M+H]+≈282.0
) must be fully consumed, replaced by the azide product mass (
[M+H]+≈197.1
).
Workup: Cool to room temperature. Quench the reaction by adding 15 mL of cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine (5 × 10 mL) to thoroughly remove residual DMF.
Purification: Dry over anhydrous
Na2SO4
, filter, and concentrate. The resulting azide is typically >95% pure by NMR and can be used directly in CuAAC "Click" reactions without further chromatography.
Protocol B: Amination (Synthesis of Secondary/Tertiary Amines)
Causality & Design: Amines are neutral nucleophiles that generate one equivalent of hydroiodic acid (HI) upon substitution. A mild, insoluble inorganic base like
K2CO3
is employed to scavenge HI, driving the reaction forward without promoting unwanted enolization of the scaffold's lactam/ketone system.
Preparation: Dissolve the iodomethyl scaffold (1.0 eq, 1.0 mmol) in anhydrous Acetonitrile (5.0 mL).
Base Addition: Add finely powdered, anhydrous
K2CO3
(2.0 eq, 2.0 mmol, 276 mg). Expert Insight: Finely powdering the base increases the surface area for solid-liquid interfacial proton scavenging, preventing the stalling of the reaction.
Nucleophile Introduction: Add the desired amine (e.g., benzylamine) (1.2 eq, 1.2 mmol). Seal the flask and purge with Argon.
Thermal Activation: Heat the suspension to 70 °C and stir vigorously (800 rpm) for 6–8 hours.
Self-Validation (IPC): Monitor via TLC (10% MeOH in DCM, Ninhydrin stain) or LCMS. If unreacted starting material persists after 6 hours, add an additional 0.5 equivalents of the amine and continue heating.
Workup: Cool the mixture. Filter the suspension through a pad of Celite to remove inorganic salts (
KI
and unreacted
K2CO3
). Wash the filter cake with EtOAc (20 mL).
Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient: 0% to 10% MeOH in DCM containing 0.1%
Et3N
) to afford the pure aminated scaffold.
Protocol C: Thioetherification
Causality & Design: Thiolates are extremely soft and powerful nucleophiles. To ensure complete deprotonation of the thiol prior to substitution,
Cs2CO3
is used. The "cesium effect" enhances the solubility and reactivity of the thiolate anion, allowing the reaction to proceed rapidly at room temperature or mild heating.
Preparation: Suspend
Cs2CO3
(1.5 eq, 1.5 mmol, 488 mg) in anhydrous DMF (3.0 mL) under Argon.
Thiolate Generation: Add the desired thiol (e.g., thiophenol) (1.1 eq, 1.1 mmol) dropwise. Stir at room temperature for 15 minutes to pre-form the highly nucleophilic thiolate anion.
Substitution: Add a solution of the iodomethyl scaffold (1.0 eq, 1.0 mmol) in DMF (2.0 mL) dropwise over 5 minutes.
Reaction & Validation: Stir at room temperature to 50 °C for 2 hours. Validate completion via LCMS (absence of
m/z
282.0).
Workup: Quench with water (20 mL) and extract with EtOAc (3 × 15 mL). Wash organics with 1M NaOH (10 mL) to remove any unreacted thiol, followed by brine. Dry, concentrate, and purify via flash chromatography (Hexanes:EtOAc gradient).
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Senior Application Scientist, Assay Development & Biophysics
Target Audience: Researchers, biophysicists, and drug development professionals
Target Class: Neuronal Nicotinic Acetylcholine Receptors (nAChRs)
Executive Summary & Mechanistic Rationale
The development of highly selective ligands for neuronal nicotinic acetylcholine receptors (nAChRs), particularly the
α
7 and
α
4
β
2 subtypes, is a critical frontier in neuropharmacology[1]. However, transient binding kinetics often complicate receptor mapping and structural biology efforts. To overcome this, we utilize 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one as a novel Targeted Covalent Inhibitor (TCI) and irreversible biophysical probe.
The Causality of the Molecular Design:
The Recognition Scaffold (
KI
): The 1-azabicyclo[3.3.1]nonane core mimics the quaternary ammonium pharmacophore of endogenous acetylcholine. At physiological pH, the bridgehead nitrogen is protonated, driving high-affinity, non-covalent orthosteric binding[1].
The Electrophilic Warhead (
kinact
): The iodomethyl group is a highly reactive alkyl halide. Once the scaffold anchors into the binding pocket, the iodine acts as a premium leaving group, facilitating an
SN2
nucleophilic attack by proximal receptor nucleophiles (e.g., cysteine or histidine residues), resulting in irreversible alkylation[2].
Standard equilibrium assays (like steady-state
IC50
) are fundamentally flawed for evaluating covalent probes because their potency is time-dependent[3]. Therefore, this application note details a specialized, self-validating kinetic workflow to accurately measure the inactivation efficiency (
kinact/KI
) and confirm irreversible target engagement[4].
Self-Validating Assay Architecture
A robust covalent assay must be a self-validating system. If a protocol only measures signal loss, it cannot differentiate between true active-site covalent binding, non-specific protein precipitation, or simple high-affinity reversible binding. We engineer trust into this protocol through three intrinsic validation pillars:
Time-Dependent Potency Shift: Reversible inhibitors maintain a static
IC50
over time. Covalent probes will show a continuous leftward shift in apparent potency as pre-incubation time increases, proving the two-step kinetic mechanism[3].
The Washout Paradigm: By physically removing unbound ligand via centrifugation, reversible binders will dissociate, restoring receptor activity. Covalent binders will show zero recovery[4].
The Orthosteric Protection Control: Pre-incubating the receptor with a massive excess of a known reversible ligand (e.g., Methyllycaconitine, MLA) physically blocks the iodomethyl warhead from accessing the active site. If the covalent bond is truly specific to the orthosteric pocket, the MLA-protected receptors will survive the assay fully intact.
Critical Buffer Causality
The choice of buffer is the most common point of failure in electrophilic probe assays. You must eliminate all nucleophilic assay components that could prematurely quench the iodomethyl warhead.
Table 1: Buffer Compatibility for Iodomethyl-Based Electrophilic Probes
Reagent Type
Examples
Compatibility
Scientific Rationale (Causality)
Buffers
HEPES, MOPS, PBS
Optimal
Non-nucleophilic; will not react with the iodomethyl warhead.
Buffers
Tris, Primary Amines
Incompatible
Primary amines act as nucleophiles and will slowly alkylate the probe, depleting its effective concentration.
Reducing Agents
TCEP
Acceptable
Non-nucleophilic reducing agent; maintains receptor thiols in a reduced state without quenching the probe.
Reducing Agents
DTT,
β
-mercaptoethanol
Incompatible
Strong nucleophilic thiols will rapidly react with the iodomethyl group via
SN2
, neutralizing the probe before it reaches the target.
Experimental Workflows & Visualizations
Caption: Workflow for Targeted Covalent Inhibition (TCI) assay using an iodomethyl-functionalized probe.
Step-by-Step Methodologies
Protocol 1: Determination of Inactivation Efficiency (
kinact/KI
)
This protocol utilizes a competitive radioligand binding format to measure the time-dependent loss of available receptor sites[3].
Materials:
Rat brain homogenate or cell membranes expressing
α
7 nAChR[1].
Assay Buffer: 50 mM HEPES, 150 mM NaCl, 1 mM TCEP, pH 7.4.
Radioligand:
[125I]
α
-Bungarotoxin (
[125I]
α
-Bgtx).
Probe: 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (10 mM stock in anhydrous DMSO).
Step-by-Step Procedure:
Preparation: Dilute the nAChR membranes in Assay Buffer to a final concentration of 1 mg/mL protein.
Matrix Setup: Prepare a 96-well plate matrix. The rows represent varying concentrations of the iodomethyl probe (e.g., 0.1 nM to 10
μ
M, 3-fold dilutions). The columns represent varying pre-incubation times (
t
= 0, 15, 30, 60, 120 minutes).
Pre-Incubation (The Covalent Step): Add the probe to the receptor membranes. Incubate at 25°C. Crucial: Ensure DMSO concentration remains constant (≤1%) across all wells to prevent solvent-induced denaturation.
Reaction Quench & Detection: At each time point, immediately add a saturating concentration of
[125I]
α
-Bgtx (e.g., 2 nM) to compete for remaining unmodified sites. Incubate for 1 hour to reach equilibrium.
Harvesting: Filter the reaction through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine) using a cell harvester. Wash 3x with ice-cold Assay Buffer.
Quantification: Count the retained radioactivity using a gamma counter.
Data Analysis:
Plot remaining binding (%) vs. pre-incubation time to determine the observed rate constant (
kobs
) for each concentration.
Plot
kobs
vs.[Inhibitor]. Fit to the hyperbolic equation:
kobs=(kinact×[I])/(KI+[I])
to extract
KI
and
kinact
[3].
Protocol 2: The Washout Assay (Irreversibility Confirmation)
This protocol confirms that the loss of signal is due to a permanent covalent bond, not merely a slow off-rate[4].
Step-by-Step Procedure:
Incubation: Incubate nAChR membranes with a saturating concentration of the iodomethyl probe (
10×KI
) for 2 hours at 25°C. Set up parallel control tubes: Vehicle (DMSO only) and Reversible Control (10
μ
M Epibatidine).
Protection Control (Validation): In a separate tube, pre-incubate membranes with 10
μ
M MLA for 15 minutes before adding the iodomethyl probe.
Washout: Centrifuge all samples at 40,000 x g for 15 minutes at 4°C. Discard the supernatant. Resuspend the membrane pellet in 1 mL of fresh, probe-free Assay Buffer. Repeat this wash step three times to ensure complete removal of unbound ligand[4].
Reassessment: Resuspend the final pellet and perform the standard
[125I]
α
-Bgtx binding assay (as in Protocol 1, Step 4).
Interpretation: The Vehicle should show 100% binding. The Reversible Control should wash out and show >95% binding. The Iodomethyl probe should show <5% binding. The Protection Control should show >90% binding, proving the covalent event is specific to the orthosteric site.
Quantitative Data Presentation
The following table summarizes the expected kinetic outcomes when analyzing this compound through the self-validating workflow, contrasting it against standard reversible ligands.
Table 2: Representative Kinetic Parameters for nAChR Ligands
Compound Class
Example Ligand
KI
(Initial Affinity)
kinact
(Inactivation Rate)
kinact/KI
(Efficiency)
Reversibility (Post-Washout)
Reversible Agonist
Epibatidine
0.05 nM
N/A (0
min−1
)
N/A
> 95% Recovery
Reversible Antagonist
Methyllycaconitine
1.2 nM
N/A (0
min−1
)
N/A
> 95% Recovery
Covalent Probe
3-(Iodomethyl)-...
45 nM
0.025
min−1
5.5×105M−1min−1
< 5% Recovery
Note: The high
kinact/KI
value of the iodomethyl probe indicates a highly efficient targeted covalent inhibitor, driven by the strong initial recognition (
KI
) of the azabicyclo core followed by rapid alkylation (
kinact
)[2].
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Structural Context
Oxa-azabicyclo compounds—such as the oxa-azabicyclo[3.2.1]octane, oxa-azabicyclo[2.2.1]heptane, and oxa-azabicyclo[3.3.1]nonane scaffolds—are highly valuable conformationally restricted pharmacophores in modern drug discovery. These bridged bicyclic systems are core structural motifs in complex natural products, including the quinolone alkaloid Waltherione A[1] and the pentacyclic indole alkaloid naucleamide E[2].
From a chromatographic perspective, these molecules present a "perfect storm" of purification challenges. They possess a dual-heteroatom nature: a hydrogen-bond accepting ether oxygen and a basic secondary or tertiary amine (typical
pKa
~8.5–9.5). Furthermore, many synthetic routes yield complex diastereomeric mixtures requiring high-resolution separation[3][4], and the lack of an extended
π
-conjugated system in purely aliphatic derivatives often renders standard UV detection (e.g., 254 nm) ineffective[5].
The fundamental mechanism dictating the chromatographic behavior of oxa-azabicyclo compounds is the ionization state of the bridgehead or embedded nitrogen. Under neutral or mildly acidic conditions (pH 4–7), the amine is protonated. This positively charged species undergoes secondary ion-exchange interactions with residual, unendcapped acidic silanols (
SiO−
) on standard silica stationary phases, manifesting as severe peak tailing, irreversible adsorption, and poor mass recovery.
To circumvent this, chromatographic methods must either shield the charge using strong ion-pairing agents (like Trifluoroacetic acid, TFA)[5] or neutralize the charge by driving the mobile phase pH above the molecule's
pKa
(e.g., pH 10), thereby converting the compound into its lipophilic free-base form[1]. Because these compounds often lack strong UV absorbance, Mass Spectrometry (MS) or Evaporative Light Scattering Detection (ELSD) must be integrated into the preparative workflow[5].
Analytical & Preparative Workflow
Figure 1: Decision matrix for the chromatographic purification of oxa-azabicyclo compounds.
Quantitative Data: Mobile Phase Effects on Retention
The choice of mobile phase modifier dictates the success of the purification. The table below summarizes the causality and quantitative impact of different buffer systems on an oxa-azabicyclo[3.2.1]octane model compound.
Mobile Phase A (Aqueous)
Mobile Phase B (Organic)
Column Chemistry
Peak Asymmetry (
As
)
Retention Factor (
k′
)
Mechanistic Observation
0.1% Formic Acid (pH ~2.7)
Acetonitrile
Standard C18
1.8 - 2.8
0.8
Severe tailing. Protonated amine interacts with unshielded silanols.
0.05% TFA (pH ~2.0)
0.05% TFA in MeCN
Standard C18
1.1 - 1.3
1.5
Ion-pairing effect of trifluoroacetate shields the amine, improving peak shape[5].
10 mM
NH4HCO3
(pH 10.0)
Acetonitrile
Hybrid C18
0.9 - 1.1
4.2
Deprotonation maximizes lipophilicity and eliminates silanol interactions[1].
Objective: Isolate target oxa-azabicyclo compounds from synthetic byproducts without relying on UV absorbance.
Self-Validating Principle: The use of a volatile high-pH buffer ensures that the compound is retained purely by hydrophobic interactions, while allowing for direct lyophilization of the collected fractions without leaving inorganic salt residues.
Sample Preparation: Dissolve the crude reaction mixture in DMSO or the initial mobile phase conditions (e.g., 5% Acetonitrile / 95% Water). Filter the sample through a 0.22 µm PTFE syringe filter to prevent column frit clogging.
Column Selection: Install a high-pH stable, ethylene-bridged hybrid (BEH) C18 column or equivalent (e.g., InertSustain C18, 5 µm, 20 × 250 mm)[1]. Standard silica will dissolve at pH 10.
Mobile Phase Preparation:
Solvent A: 10 mM Ammonium Bicarbonate (
NH4HCO3
) in LC-MS grade water, adjusted to pH 10.0 with Ammonium Hydroxide.
Solvent B: LC-MS grade Acetonitrile.
System Equilibration: Flush the column with 5% B for 5 column volumes (CV). Monitor the MS baseline (ESI+ mode) to ensure background noise is stabilized.
Gradient Elution: Execute a linear gradient from 5% B to 95% B over 20 minutes at a flow rate of 18 mL/min.
Fraction Collection: Configure the mass spectrometer to trigger fraction collection upon detecting the
[M+H]+
ion of the target oxa-azabicyclo compound. Set a secondary ELSD trigger as a failsafe for non-ionizable impurities[5].
Recovery: Pool the collected fractions, freeze at -80°C, and lyophilize. The ammonium bicarbonate will sublimate entirely, leaving the pure free-base compound.
Protocol B: Stereochemical Resolution via Chiral SFC
Objective: Resolve diastereomeric or enantiomeric mixtures of rigid oxa-azabicyclo frameworks[3][4].
Causality: Supercritical Carbon Dioxide (
scCO2
) provides exceptional diffusivity and low viscosity, enabling rapid mass transfer. However,
scCO2
is slightly acidic. To prevent the basic oxa-azabicyclo nitrogen from tailing on the chiral stationary phase, a basic additive must be introduced into the co-solvent to competitively bind active acidic sites on the column.
Column Selection: Install a polysaccharide-based chiral column (e.g., Chiralpak AD-H or AS-H, 5 µm, 21 × 250 mm).
Co-Solvent Preparation: Prepare a modifier solution of HPLC-grade Methanol containing 0.1% Diethylamine (DEA). Crucial Step: The DEA acts as a sacrificial base, coating the acidic chiral recognition sites and preventing the target molecule from tailing.
Method Parameters:
Flow rate: 70 mL/min.
Backpressure: 120 bar (maintains
CO2
in supercritical state).
Temperature: 35°C.
Isocratic hold: 80%
scCO2
/ 20% Co-Solvent.
Injection & Separation: Perform stacked injections of the racemate/diastereomeric mixture (dissolved in Methanol).
Collection: Utilize a cyclone separator to safely vent the depressurizing
CO2
gas while capturing the resolved oxa-azabicyclo stereoisomers in a make-up solvent. Evaporate the solvent under reduced pressure to yield the chirally pure compounds.
References
WO2021257418A1 - 2-oxo-oxazolidine-5-carboxamides as nav1.8 inhibitors - Google Patents.
Diastereodivergent access of spiro(pyrroloquinoline-pyrazolone) and oxa-azabicyclo[3.2.1]octane scaffolds via cascade approaches. Organic Chemistry Frontiers (RSC Publishing).
Total Synthesis of Waltherione A, a Quinolone Alkaloid Fused with Oxabicyclo[3.2.1]octane.
Intramolecular Hydrogen Abstraction Reaction Promoted by N-Radicals in Carbohydrates. Synthesis of Chiral 7-Oxa-2-azabicyclo[2.2.1]heptane and 8-Oxa-6-azabicyclo[3.2.1]octane Ring Systems.
Base-Mediated Cascade Cyclization: Stereoselective Synthesis of Benzooxazocinone.
The Challenge of C(sp³)–C(sp²) Bond Formation in Bridged and Spirocyclic Amines
Application Note: Advanced Cross-Coupling Protocols for Iodinated Azabicyclo Derivatives Azabicyclo scaffolds—such as 8-azabicyclo[3.2.1]octanes, azaspiro[1]nonanes, and azabicyclo[1.1.1]pentanes—are highly prized in mod...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Advanced Cross-Coupling Protocols for Iodinated Azabicyclo Derivatives
Azabicyclo scaffolds—such as 8-azabicyclo[3.2.1]octanes, azaspiro[1]nonanes, and azabicyclo[1.1.1]pentanes—are highly prized in modern medicinal chemistry as bioisosteres for piperidines and morpholines. They impart enhanced metabolic stability, increased sp³ character, and improved pharmacokinetic profiles. However, functionalizing these complex three-dimensional frameworks via traditional transition-metal catalysis presents a significant synthetic hurdle.
When utilizing standard palladium-catalyzed Suzuki-Miyaura conditions to cross-couple secondary or tertiary iodinated azabicyclo derivatives, two major failure modes occur:
Steric Hindrance: The bulky, bridged nature of the azabicyclo scaffold kinetically inhibits the direct oxidative addition of Pd(0) into the C–I bond.
β-Hydride Elimination: Even if oxidative addition is successful, the resulting alkyl-Pd(II) intermediate is highly susceptible to rapid β-hydride elimination, yielding an undesired alkene rather than the cross-coupled product.
To overcome these limitations, the field has pivoted toward metalloradical catalysis , specifically merging Halogen-Atom Transfer (XAT) with Copper or Nickel catalysis[2],[3].
Mechanistic Causality: Why XAT-Metalloradical Catalysis Works
By shifting the activation paradigm from two-electron oxidative addition to single-electron radical abstraction, the steric barriers of azabicyclo systems are bypassed.
In an XAT-mediated process, an external radical precursor (such as an α-aminoalkyl radical or an aryl radical derived from an iodonium salt) is generated via light or heat[4]. This highly reactive intermediate abstracts the iodine atom from the azabicyclo scaffold (e.g., tert-butyl 3-exo-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate), generating a transient, carbon-centered sp³ radical[2].
This azabicyclo radical is rapidly captured by a Cu(II) or Ni(II) catalyst, forming a high-valent metalloradical complex (e.g., Cu(III)-alkyl). Because reductive elimination from these high-valent states is exceptionally fast, it outcompetes the deleterious β-hydride elimination pathway, cleanly delivering the cross-coupled C–C bond after transmetalation with a boronic acid[3].
Fig 1. XAT-mediated metalloradical cross-coupling cycle for azabicyclo scaffolds.
Quantitative Data: Substrate Scope and Reaction Efficiency
The integration of XAT with copper and nickel catalysis has enabled the functionalization of highly strained and sterically demanding iodinated azabicyclo scaffolds with excellent functional group tolerance. The table below summarizes key validated conditions and yields across different structural classes.
Table 1: Cross-Coupling Efficiencies for Iodinated Azabicyclo Scaffolds
To ensure reproducibility and trustworthiness, the following protocol incorporates an internal standard (1,3-dinitrobenzene)[4]. This creates a self-validating system : by taking a micro-aliquot prior to the destructive quench step, the researcher can definitively calculate the quantitative NMR (qNMR) yield. If the conversion is low, the reaction can be subjected to further irradiation, preventing the premature loss of valuable intermediates.
In an oven-dried reaction vial equipped with a magnetic stir bar, add the copper catalyst (e.g., CuTc or Cu(OAc)₂, 10 mol%) and the appropriate nitrogen-based ligand (15 mol%).
Add tert-butyl 3-exo-iodo-8-azabicyclo[3.2.1]octane-8-carboxylate (0.10 mmol, 1.0 equiv) and the aryl boronic acid pinacol ester (0.25 mmol, 2.5 equiv).
Add the XAT precursor (e.g., diphenyliodonium hexafluorophosphate, 1.5 equiv) and 1,3-dinitrobenzene (1.0 equiv) as the internal standard.
Step 2: Solvent Addition and Degassing
Causality Check: Carbon-centered radicals are rapidly quenched by triplet oxygen, leading to undesired oxygenated byproducts. Strict anaerobic conditions are mandatory.
Seal the vial with a PTFE-lined septum cap.
Add anhydrous, degassed solvent (e.g., THF or DMF, 1.0 mL) via syringe.
Perform three cycles of Freeze-Pump-Thaw to ensure complete removal of dissolved oxygen.
Step 3: Photochemical Irradiation
Place the vial approximately 8 cm away from a Blue LED light source (440–450 nm).
Sonicate the mixture for 2 minutes to ensure homogeneity, then stir vigorously under continuous irradiation at room temperature for 2 to 4 hours[4]. Use a cooling fan to maintain the temperature below 30 °C, as excessive heat can degrade the radical intermediates.
Step 4: In-Process Control (IPC) & Validation
Turn off the LEDs. Using a micro-syringe, extract a 20 µL aliquot under positive nitrogen pressure.
Dilute the aliquot in CDCl₃ and acquire a rapid ¹H NMR spectrum.
Integrate the product peaks against the known concentration of the 1,3-dinitrobenzene internal standard.
Decision Gate: If conversion is >95%, proceed to Step 5. If <95%, resume irradiation for an additional hour.
Step 5: Quench and Purification
Dilute the reaction mixture with saturated aqueous NH₄Cl (2 mL) to quench the active copper species, followed by extraction with EtOAc (3 × 5 mL)[4].
Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure cross-coupled azabicyclo derivative.
Fig 2. Step-by-step self-validating experimental workflow for XAT-mediated cross-coupling.
References
Gianatassio, R.; Kadish, D. "Merging Halogen-Atom Transfer (XAT) with Copper Catalysis for the Modular Suzuki-Miyaura-Type Cross-Coupling of Alkyl Iodides and Organoborons." Organic Letters, 2019, 21(6), 2060-2063.
Caiger, L.; Zhao, H.; Constantin, T.; Douglas, J. J.; Leonori, D. "The Merger of Aryl Radical-Mediated Halogen-Atom Transfer (XAT) and Copper Catalysis for the Modular Cross-Coupling-Type Functionalization of Alkyl Iodides." ACS Catalysis, 2023, 13(7), 4985-4991.
Hsu, C.-M.; Lin, H.-B.; Hou, X.-Z.; Tapales, R. V. P. P.; Shih, C.-K.; Miñoza, S.; Tsai, Y.-S.; Tsai, Z.-N.; Chan, C.-L.; Liao, H.-H. "A well-orchestrated polar-radical relay strategy based on ring strain release of bench-stable benzoylated 1-azabicyclo[1.1.0]butane enables a nickel-catalyzed Suzuki Csp2-Csp3 cross-coupling with commercially available boronic acids." Journal of the American Chemical Society, 2023, 145(34), 19049-19059.
Technical Support Center: Yield Optimization for 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one Synthesis
Welcome to the Technical Support Center for the synthesis of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (CAS: 2230807-82-4). This guide is designed for synthetic chemists and drug development professionals worki...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (CAS: 2230807-82-4). This guide is designed for synthetic chemists and drug development professionals working with complex bridged oxa-azabicyclo scaffolds.
Rather than a generic troubleshooting list, this guide provides an in-depth mechanistic analysis of the core reaction—the intramolecular iodoetherification of 5-hydroxy-1-allylpiperidin-2-one —and offers field-proven, self-validating protocols to maximize your yield and regioselectivity.
Mechanistic Overview & Causality
The formation of the[3.3.1] bridged bicyclic system relies on the electrophilic activation of the N-allyl group by an iodine source, followed by an intramolecular nucleophilic attack by the C5-hydroxyl group of the piperidone ring[1].
The critical challenge in this synthesis is regioselectivity . The cyclization can theoretically proceed via a 6-exo pathway (attacking the internal carbon of the allyl group to form the desired 6-membered morpholine ring) or a 7-endo pathway (attacking the terminal carbon to form a 7-membered ring). According to Baldwin's rules and kinetic control principles, the 6-exo cyclization is favored[2]. However, the use of highly polar solvents or elevated temperatures can loosen the transition state, leading to regioisomeric mixtures and reduced yields of the target compound[3].
Fig 1: Mechanistic pathway of the iodoetherification process.
Representative Optimization Data
The table below summarizes the causality between reaction conditions and the resulting yield/regioselectivity. Switching from elemental iodine (
I2
) to N-iodosuccinimide (NIS) in a non-polar solvent drastically improves the outcome by preventing reversibility and tightening the ion pair.
Iodine Source
Solvent
Base Additive
Temp (°C)
Conversion (%)
Isolated Yield (%)
Regioselectivity (6-exo : 7-endo)
I2
(1.2 eq)
THF
None
25
65
42
3:1
I2
(1.2 eq)
CH3CN
K2CO3
0
78
55
4:1
NIS (1.1 eq)
CH2Cl2
None
0
85
62
5:1
NIS (1.1 eq)
CH2Cl2
NaHCO3
-10
>99
88
>20:1
Self-Validating Experimental Protocol
To ensure reproducibility, this protocol is designed as a self-validating system . It incorporates visual and analytical checkpoints so you can verify the reaction's success in real-time before proceeding to workup.
Reagents:
5-hydroxy-1-allylpiperidin-2-one (1.0 equiv)
N-Iodosuccinimide (NIS) (1.1 equiv) - Must be freshly recrystallized or stored in the dark.
Sodium bicarbonate (
NaHCO3
) (2.0 equiv)
Anhydrous Dichloromethane (
CH2Cl2
) (0.1 M)
Step-by-Step Methodology:
Preparation: In an oven-dried flask under argon, dissolve 5-hydroxy-1-allylpiperidin-2-one in anhydrous
CH2Cl2
. Add solid
NaHCO3
to the stirring solution.
Thermal Control: Cool the suspension to -10°C using an ice/salt bath. Causality: Lower temperatures rigidify the piperidone ring conformation, forcing the C5-hydroxyl into the necessary axial-like trajectory for the 6-exo attack.
Electrophile Addition: Add NIS portion-wise over 15 minutes. Protect the flask from light using aluminum foil.
Validation Checkpoint 1: The solution will turn a pale yellow/orange, indicating the formation of the active iodonium species.
Monitoring: Stir at -10°C for 2 hours. Monitor via TLC (Eluent: 5% MeOH in
CH2Cl2
).
Validation Checkpoint 2: The starting material (
Rf≈0.35
) should completely disappear, replaced by a single major product spot (
Rf≈0.55
). If a lower
Rf
spot appears, it indicates 7-endo side-product formation.
Quenching: Quench the reaction cold by adding saturated aqueous
Na2S2O3
(sodium thiosulfate).
Validation Checkpoint 3: The mixture must instantly decolorize to a milky white/clear biphasic solution. If yellow tint remains, add more
Na2S2O3
. This confirms the complete neutralization of excess electrophilic iodine, preventing post-reaction oxidative degradation.
Isolation: Extract with
CH2Cl2
(3x), wash the combined organics with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure. Purify via flash chromatography.
Troubleshooting & FAQs
Q: Why am I seeing a plateau in conversion around 50-60% when using elemental iodine (
I2
)?
A: This is a classic reversibility issue. When
I2
is used, the byproduct is hydrogen iodide (HI). HI is a strong acid and a potent nucleophile. As HI accumulates, it can protonate the product's ether oxygen, driving the reverse reaction (ring-opening) or causing elimination.
Solution: Switch to NIS, which generates succinimide (a weak, non-nucleophilic byproduct) instead of HI[2]. Additionally, always include a heterogeneous base like
NaHCO3
to scavenge any trace acid generated during the cyclization.
Q: My LC-MS shows the correct mass (
[M+H]+=282
), but NMR indicates a complex mixture. What happened?
A: You are likely observing a mixture of regioisomers (the 6-exo morpholine derivative and the 7-endo oxazepane derivative). The activation energy difference between these two pathways is small.
Solution: Solvent polarity is the culprit. Polar solvents (like THF or DMF) stabilize the intermediate iodonium ion, giving it more carbocation character and loosening the transition state, which degrades regioselectivity. Switch to a strictly non-polar solvent like anhydrous
CH2Cl2
and drop the temperature to -10°C to enforce kinetic control[3].
Q: The product degrades during silica gel chromatography. How can I prevent this?
A: Bridged bicyclic systems with an iodomethyl group can be sensitive to the slightly acidic nature of standard silica gel, leading to elimination or decomposition.
Solution: Pre-treat your silica gel column with 1% triethylamine (
Et3N
) in your eluent to neutralize acidic sites, or use neutral alumina for the purification step.
Fig 2: Troubleshooting decision tree for yield optimization.
References
Iodolactonization and Iodoetherification Principles - Wikipedia.[1]
URL:[Link]
Skeletal Diversification via Heteroatom Linkage Control - PubMed Central (PMC).[2]
URL:[Link]
Straightforward Synthesis of Spirocyclic Tetrahydrofurans by a Reductive MCR/Iodoetherification Sequence - The Journal of Organic Chemistry (ACS Publications).[3]
URL:[Link]
Optimizing reaction conditions to minimize side products in iodomethylation
Welcome to the Iodomethylation Troubleshooting Guide. As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals navigate the nuanced challenges of introducing...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Iodomethylation Troubleshooting Guide. As a Senior Application Scientist, I have designed this resource to help researchers and drug development professionals navigate the nuanced challenges of introducing iodomethyl (
−CH2I
) groups into complex molecules. Whether you are performing a zinc-carbenoid mediated α-iodomethylation or a Finkelstein-type halogen exchange, this guide provides the mechanistic causality, self-validating protocols, and optimization parameters required to minimize side products and maximize yield.
Section 1: Mechanistic Pathways & Side Product Logic
Understanding the divergence between your desired reaction pathway and side-product formation is the first step in optimization. Iodomethylation reactions are highly sensitive to stoichiometry, temperature, and order of addition. The diagram below illustrates the logical flow of reactive intermediates and the specific conditions that trigger failure modes such as dimerization, premature quenching, or nucleophilic cleavage.
Mechanistic divergence in iodomethylation: Pathways to desired products vs. common side reactions.
Section 2: Interactive Troubleshooting Q&A
Q1: During the Finkelstein conversion of a chloromethyl group to an iodomethyl group, I am observing demethylation of my substrate instead of halogen exchange. How can I prevent this?A1: This is a classic issue when applying standard Finkelstein conditions (e.g.,
NaI
in acetone) to substrates with sensitive ether linkages, such as phosphonate esters. The causality lies in the iodide anion acting as a nucleophile; it preferentially attacks the less sterically hindered methyl ether rather than the chloromethyl carbon, leading to demethylation[1].
Optimization Strategy: Abandon the alkali-metal iodide approach. Instead, use diiodomethane (
CH2I2
) as the iodine source. To prevent the thermal decomposition of
CH2I2
into radical byproducts (which leads to tar formation), add copper powder and lower the reaction temperature to exactly 130°C for a strictly monitored 3-hour window[1].
Q2: I am attempting an α-iodomethylation of a β-keto ester using a zinc carbenoid approach, but my major byproduct is the α-methylated compound. What is causing this?A2: The formation of an α-methylated byproduct indicates that the Reformatsky-like organometallic intermediate is failing to undergo the final iodine-trapping step, and is instead being prematurely quenched by a proton source (often the mildly acidic NH of an amide or trace moisture)[2].
Optimization Strategy: The activation of the intermediate is highly dependent on the addition of trimethylsilyl chloride (TMSCl). Ensure that TMSCl is added after the initial zinc carbenoid formation but before the elemental iodine quench. For sterically hindered substrates, TMS-enol ether formation can be sluggish, requiring extended stirring times (up to 30 mins) prior to iodine addition to prevent the α-methylated byproduct[2].
Q3: When using the Simmons-Smith reagent (
CH2I2
Zn/Cu) for iodomethylation, my reaction stalls and I see a lot of unreacted starting material. Increasing the temperature just leads to a white precipitate and gas evolution.A3: The gas evolution and precipitate indicate the homocoupling/dimerization of the zinc carbenoid (
ICH2ZnI
) into ethylene gas and zinc iodide (
ZnI2
), which is a highly temperature-dependent side reaction[3].
Optimization Strategy: Do not increase the temperature. Instead, increase the intrinsic reactivity of the carbenoid generation by switching to the Furukawa modification, which replaces the heterogeneous Zn/Cu couple with homogeneous diethylzinc (
Et2Zn
)[4]. This allows the reaction to proceed smoothly at 0°C to room temperature, minimizing carbenoid dimerization[4].
Section 3: Standard Operating Protocols (SOPs)
Protocol A: Tandem Chain Extension-Iodomethylation of β-Keto Esters
Self-Validating Step: The successful generation of the intermediate must be validated by the complete disappearance of the starting material via TLC before the final iodine quench is initiated. If starting material remains, do not add
I2
.
Carbenoid Generation: To a solution of the β-keto ester in anhydrous solvent at 0°C, add
CH2I2
(6.0 mmol) dropwise[2].
Secondary Addition: After 15–20 minutes, add a second portion of
CH2I2
(4.0 mmol) to maintain carbenoid concentration without spiking the thermal load[2].
Activation: Stir for 30 minutes, then add TMSCl (0.4 mmol) via micro-syringe in one portion. Allow to stir for 30 minutes at room temperature to form the active TMS-enol ether[2].
Iodination: Add elemental iodine (
I2
, 10.0 mmol) to the reaction mixture to trap the intermediate, yielding the α-iodomethyl-γ-keto product[2].
Purification: Quench with saturated aqueous
Na2S2O3
to reduce excess iodine, extract with ethyl acetate, and purify via silica gel chromatography[2].
Self-Validating Step: Monitor the chemical shift of the halomethyl protons via
1H
NMR; the chloromethyl singlet (~3.9 ppm) will shift distinctly upfield as it converts to the iodomethyl singlet (~3.2 ppm). Do not proceed to isolation until conversion is >95%.
Preparation: Combine the chloromethyl substrate with an excess of diiodomethane (
CH2I2
) in a heavy-walled, pressure-rated reaction vessel[1].
Stabilization: Add elemental copper powder (catalytic/stabilizing amount) to the mixture to suppress radical decomposition pathways[1].
Heating: Seal the vessel and heat strictly to 130°C. Critical Warning: Do not exceed 130°C or extend past 3 hours, as
CH2I2
degrades rapidly into intractable side products at higher temperatures (e.g., 160°C)[1].
Isolation: Cool to room temperature, filter through a pad of Celite to remove the copper powder, and concentrate under reduced pressure[1].
Step-by-step experimental workflow for the modified copper-mediated Finkelstein iodomethylation.
Section 4: Quantitative Data & Optimization Parameters
To facilitate rapid experimental design, the following table summarizes key optimization parameters and their effects on product distribution based on empirical data.
Reaction Type
Substrate
Reagent System
Temp / Time
Expected Yield
Major Side Product
Mitigation Strategy
Tandem α-Iodomethylation
β-keto esters
CH2I2
/ Zn / TMSCl /
I2
0°C to RT, 2h
58–62%
α-methylated product
Ensure 30 min TMSCl activation prior to
I2
addition[2].
Tandem α-Iodomethylation
β-keto imides
CH2I2
/ Zn / TMSCl /
I2
0°C to RT, 2h
~26%
Cyclopropyl alcohol
Control TMSCl equivalents; substrate sterics hinder enolization[2].
Technical Support Center: Navigating Moisture Sensitivity in Reactions with 4-oxa-1-azabicyclo[3.3.1]nonan-8-one
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-oxa-1-azabicyclo[3.3.1]nonan-8-one. This guide provides in-depth troubleshooting advice and frequentl...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-oxa-1-azabicyclo[3.3.1]nonan-8-one. This guide provides in-depth troubleshooting advice and frequently asked questions to address the challenges posed by moisture in reactions involving this unique bicyclic ketone. While specific literature on the moisture sensitivity of this exact molecule is emerging, the principles outlined here are derived from extensive experience with analogous hygroscopic and reactive organic compounds.
The structure of 4-oxa-1-azabicyclo[3.3.1]nonan-8-one, featuring a ketone, a tertiary amine, and a bicyclic ether linkage, presents a unique set of challenges. The presence of heteroatoms, particularly the tertiary amine, can lead to hygroscopicity, where the compound readily absorbs moisture from the atmosphere. This absorbed water can then interfere with a variety of chemical transformations, leading to reduced yields, byproduct formation, and inconsistent results. This guide is designed to equip you with the knowledge and techniques to mitigate these issues effectively.
Troubleshooting Guide: A Proactive Approach to Common Issues
This section addresses specific problems you may encounter during your experiments, providing not just solutions but also the underlying chemical reasoning to empower your experimental design.
Problem 1: Low or No Product Yield
You've set up your reaction using 4-oxa-1-azabicyclo[3.3.1]nonan-8-one as a starting material, but upon workup, you find a disappointingly low yield of your desired product, or none at all.
Potential Cause 1: Reagent Inactivation via Hydrolysis. The most common culprit in moisture-sensitive reactions is the degradation of one or more reagents by water. Organometallic reagents (e.g., Grignard, organolithiums), strong bases (e.g., LDA, NaH), and many catalysts are notoriously intolerant of moisture.
Troubleshooting Steps:
Rigorous Solvent and Reagent Drying: Ensure all solvents are anhydrous. Commercially available dry solvents are a good starting point, but for highly sensitive reactions, it's best to dry them in-house.[1][2] Store dried solvents over molecular sieves.[2] Ensure all other reagents are anhydrous as well.
Inert Atmosphere is Crucial: Conduct your reaction under a positive pressure of an inert gas like argon or nitrogen.[3][4] This is non-negotiable for highly moisture-sensitive reagents. Techniques like using a Schlenk line or a glovebox are ideal.[4]
Proper Glassware Preparation: Oven-dry all glassware at a minimum of 125°C for several hours, or flame-dry it under vacuum immediately before use.[5] Assemble the apparatus while still warm and immediately place it under an inert atmosphere to cool.[5]
Causality Explained: Water will rapidly quench organometallic reagents and protonate strong bases, rendering them ineffective for your desired transformation. By meticulously removing water from every component of your reaction, you ensure your reagents are available to participate in the intended chemical pathway.
Problem 2: Formation of Unexpected Byproducts
Your reaction produces a mixture of compounds, with one or more significant byproducts that complicate purification and reduce the yield of your target molecule.
Potential Cause 1: Hydrolysis of the Bicyclic Core. The 4-oxa-1-azabicyclo[3.3.1]nonan-8-one structure, while not a true acetal, contains a related aminal ether linkage. Under certain conditions (particularly acidic or basic), this core may be susceptible to hydrolysis, leading to ring-opened byproducts. The hydrolysis of acetals and ketals is a well-documented process that can be catalyzed by both acid and base.[6][7]
Potential Cause 2: Water-Mediated Side Reactions. The presence of water can enable alternative reaction pathways. For example, in base-catalyzed reactions, water can act as a proton source, interfering with enolate formation and potentially leading to aldol-type side reactions or decomposition.
Troubleshooting Steps:
Strict Anhydrous Techniques: As with low yield, the primary solution is the rigorous exclusion of water.[5] This minimizes the possibility of hydrolysis.
Control of Reaction pH: If your reaction conditions are strongly acidic or basic, consider if a milder alternative exists. The stability of the bicyclic core may be pH-dependent.
Reaction Monitoring: Use techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction closely.[8] This can help you identify the point at which byproduct formation begins, allowing you to optimize reaction time and temperature.
Causality Explained: The lone pairs on the oxygen and nitrogen atoms in the bicyclic core can be protonated, initiating a cascade of bond cleavage that results in hydrolysis. By maintaining anhydrous conditions and carefully controlling the pH, you can preserve the integrity of the starting material.
Problem 3: Inconsistent Results Between Batches
You've run the same reaction multiple times, but the outcome varies significantly from one experiment to the next.
Potential Cause: Variable Atmospheric Moisture. Fluctuations in ambient humidity can introduce varying amounts of water into your reaction, leading to inconsistent results.[8] This is especially true if you are not using rigorous inert atmosphere techniques.
Troubleshooting Steps:
Standardize Your Procedure: Adhere to a strict, consistent protocol for every reaction.[8] This includes the methods for drying solvents, preparing glassware, and handling reagents.
Utilize a Glovebox for Hygroscopic Solids: If 4-oxa-1-azabicyclo[3.3.1]nonan-8-one is a solid and proves to be hygroscopic, weighing and transferring it in a glovebox is the most reliable way to prevent moisture absorption.[9][10]
Document Everything: Keep meticulous records of your experimental conditions, including the source and age of your reagents and solvents, and even the ambient humidity if possible.
Causality Explained: Reproducibility in chemistry demands consistency in all experimental parameters. For moisture-sensitive reactions, the "invisible" variable of atmospheric water must be rigorously controlled to achieve consistent outcomes.
Frequently Asked Questions (FAQs)
Q1: Is 4-oxa-1-azabicyclo[3.3.1]nonan-8-one expected to be hygroscopic?
A1: Yes, due to the presence of the tertiary amine, it is reasonable to predict that this compound will be hygroscopic.[11][12] Tertiary amines can form hydrogen bonds with water, leading to the absorption of atmospheric moisture. It is best to handle this compound as you would any other hygroscopic solid or liquid.[9]
Q2: How can I confirm that my solvents are sufficiently dry?
A2: While there are indicators for some solvents (e.g., the deep blue color of a sodium-benzophenone still for THF), the most accurate and universal method for determining water content is Karl Fischer titration. This technique can quantify even trace amounts of water in your solvent.
Q3: What are the best practices for transferring a solution of 4-oxa-1-azabicyclo[3.3.1]nonan-8-one under an inert atmosphere?
A3: The use of a gas-tight syringe or a cannula is recommended.[4] When using a syringe, it is good practice to first draw a small amount of inert gas from the headspace of the reaction flask into the syringe (this is often called a "nitrogen buffer") before drawing up the solution. When you inject the solution into the reaction vessel, the gas buffer is expelled first, ensuring that no air is introduced.
Q4: Can I use a drying tube to protect my reaction?
A4: While a drying tube filled with a desiccant like calcium chloride can offer some protection against atmospheric moisture, it is not a substitute for a true inert atmosphere setup (e.g., a balloon of nitrogen or argon, or a Schlenk line).[5] For highly sensitive reactions, a drying tube is often insufficient.
Experimental Protocols
Protocol 1: General Procedure for Setting Up a Moisture-Sensitive Reaction
This protocol outlines the fundamental steps for ensuring an anhydrous, inert reaction environment.
Glassware Preparation:
Thoroughly clean all glassware (reaction flask, condenser, addition funnel, etc.).
Dry the glassware in an oven at >125°C for at least 4 hours (overnight is preferable).[5]
Assemble the apparatus while still hot and immediately place it under a positive pressure of dry argon or nitrogen. This can be achieved by connecting the apparatus to a Schlenk line or by using a needle attached to a balloon filled with the inert gas.
Allow the apparatus to cool to room temperature under the inert atmosphere.
Solvent and Reagent Preparation:
Use commercially available anhydrous solvents packaged under an inert atmosphere, or dry solvents using established methods (e.g., distillation from sodium/benzophenone for THF, or from calcium hydride for dichloromethane).[2]
Ensure all liquid reagents are transferred via a dry, gas-tight syringe.
Solid reagents should be dried in a vacuum oven and transferred in a glovebox if they are particularly hygroscopic.[9]
Reaction Execution:
Maintain a slight positive pressure of inert gas throughout the reaction. This is often accomplished by using a bubbler connected to the reaction apparatus.[5]
Add liquid reagents via syringe through a rubber septum.
Add solid reagents under a strong counter-flow of inert gas or in a glovebox.
Data Presentation: Solvent Drying Methods
The choice of drying agent is crucial for achieving anhydrous conditions. The table below summarizes common drying agents and their applications.
Chemistry LibreTexts. (2022, May 5). 7.3: Inert Atmospheric Methods. [Link]
Rzepa, H. S. (2021, April 1). A computational mechanism for the aqueous hydrolysis of a ketal to a ketone and alcohol. Henry Rzepa's Blog. [Link]
ResearchGate. (n.d.). Hydrolysis of Acetals in Water under Hydrothermal Conditions [Request PDF]. [Link]
HepatoChem, Inc. (2016, September 14). How do you handle hygroscopic salts?. [Link]
Master Organic Chemistry. (2010, May 28). Hydrates, Hemiacetals, and Acetals. [Link]
University of Rochester, Department of Chemistry. (n.d.). About Tips & Tricks. [Link]
Toyota, M., Wada, Y., Nishikawa, Y., Wada, T., & Fukumoto, K. (1994). Lewis Acid Promoted Tandem [4+2] Cycloaddition-Rearrangement Process--A Simple and Efficient Synthesis of Highly Functionalized Oxabicyclo[3.3.1]nonanes. Heterocycles, 38(7), 1491-1494.
SnCl4 Promoted Efficient Cleavage of Acetal/Ketal Groups with the Assistance of Water in CH2Cl2. (2022). Molecules, 27(23), 8338. [Link]
Rzepa, H. S. (2015, November 18). The roles of water in the hydrolysis of an acetal. Henry Rzepa's Blog. [Link]
Chemistry LibreTexts. (2024, October 15). 3: Performing Sensitive Reactions without a Schlenk Line. [Link]
Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]
ResearchGate. (n.d.). Synthesis of azoxabicyclo[3.3.1]nonanones based on diastereoselective reactions of 1,1-bis(trimethylsilyloxy)ketene acetals with isoquinolines and quinolines [Request PDF]. [Link]
Suda, S. R., et al. (2022). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level. Atmospheric Chemistry and Physics, 22(6), 3985-4004. [Link]
Aher, S., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceuticals, 16(1), 80. [Link]
ResearchGate. (n.d.). (PDF) ChemInform Abstract: Synthesis of Oxabicyclo[3.3.1]nonenes and Substituted Tetrahydropyrans via (3,5)-Oxonium-ene Reaction. [Link]
ResearchGate. (2016, April 18). How to isolate a very hygroscopic salt (as presipitate) from a reaction solution?. [Link]
Digital CSIC. (n.d.). SUPPORTING INFORMATION. [Link]
MDPI. (2026, January 12). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). [Link]
PubMed. (2008, August 7). Synthesis of azoxabicyclo[3.3.1]nonanones based on diastereoselective reactions of 1,1-bis(trimethylsilyloxy)ketene acetals with isoquinolines and quinolines. [Link]
Semantic Scholar. (n.d.). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. [Link]
PMC. (n.d.). Stereoselective Synthesis of 3-Oxabicyclo[3.3.1]nonan-2-ones via a Domino Reaction Catalyzed by Modularly Designed Organocatalysts. [Link]
ResearchGate. (n.d.). Stability Relationships in Bicyclic Ketones. [Link]
Western University. (n.d.). (8-ENOLIZATION IN BICYCLIC KETONES. [Link]
Beckmann Rearrangement of 3-carboxybicyclo[3.3.1]nonane and [3.2.1]octane Oximes. (2017). Journal of Organic and Pharmaceutical Chemistry, 15(4), 59. [Link]
Semantic Scholar. (n.d.). SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. [Link]
Chemistry Steps. (n.d.). Reactions of Aldehydes and Ketones with Water. [Link]
R Discovery. (1993, August 1). Steric and Electronic Effects on the Dehydration Step in Cyclohexanone and Bicyclic Ketones Oxime Formation. [Link]
Organic Syntheses. (2022, May 10). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). [Link]
Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Total synthesis of β-lactamase inhibitors based on the 4-oxa-1-azabicyclo[3.2.0]heptan-7-one ring system. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
High-Resolution 1H and 13C NMR Spectral Comparison of 4-Oxa-1-azabicyclo[3.3.1]nonan-8-one Analogues
Executive Summary
The 4-oxa-1-azabicyclo[3.3.1]nonan-8-one scaffold represents a highly constrained, bridged bicyclic system that fuses a morpholine ring with a piperidone (lactam) ring. Due to its rigid 3D architecture, it serves as a privileged scaffold in the development of peptidomimetics, specifically as conformationally restricted turn mimics. For researchers and drug development professionals, verifying the structural integrity and stereochemistry of these analogues is paramount. This guide provides an objective, data-driven comparison of the parent scaffold against its C3-substituted analogues (e.g., 3-(iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one), detailing the causality behind observed chemical shifts and outlining a self-validating 2D NMR workflow for unambiguous structural elucidation.
Structural Nuances and Conformational Dynamics
The [3.3.1] bicyclic framework forces the molecule into a highly specific conformational space. Unlike flexible aliphatic chains, the bridged nature of the 4-oxa-1-azabicyclo[3.3.1]nonan-8-one system restricts the morpholine and lactam rings to a twin-chair or a chair-boat conformation.
The presence of the C8 carbonyl introduces a planar
sp2
character at the lactam nitrogen (N1), which induces significant angle strain and torsional distortion across the bridgehead [1]. Because of this restricted geometry, the diastereotopic protons (axial vs. equatorial) on the C2, C6, C7, and C9 carbons are locked in distinct magnetic environments. This results in pronounced magnetic anisotropy, causing massive chemical shift dispersion in the
1
H NMR spectrum—a stark contrast to the signal overlapping typically seen in unbranched, flexible morpholine derivatives [2].
NMR workflow for structural elucidation of bicyclic lactams.
To ensure the data acts as a self-validating system, standard 1D experiments must be coupled with a robust 2D correlation strategy. The following protocol was utilized to generate the comparative data:
Sample Preparation: 15–20 mg of the analyte is dissolved in 600
μ
L of deuterated chloroform (
CDCl3
, 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference (
δ
0.00 ppm). For compounds exhibiting strong intermolecular hydrogen bonding,
DMSO−d6
is used to disrupt aggregation.
Spectrometer Configuration: Data is acquired on a 600 MHz spectrometer equipped with a 5 mm cryoprobe to maximize the signal-to-noise ratio (S/N), which is critical for resolving the complex multiplet structures of the bridged protons.
1D
1
H NMR Parameters: Pulse angle: 30°; Relaxation delay (D1): 2.0 s; Acquisition time (AQ): 3.1 s; Number of scans (NS): 16.
1D
13
C NMR Parameters: Pulse angle: 30°; Relaxation delay (D1): 1.5 s; Number of scans (NS): 512–1024. WALTZ-16 decoupling is applied to remove proton couplings.
2D NMR Validation: HSQC is utilized to map direct
1JCH
bonds, establishing the primary carbon skeleton. HMBC is then applied (optimized for
nJCH
= 8 Hz) to bridge the heteroatoms, specifically targeting the
3J
correlations across the N1 and O4 atoms[3].
Data Presentation: Spectral Comparison
The following table summarizes the quantitative NMR data, comparing the unsubstituted parent scaffold to the commercially relevant 3-(iodomethyl) analogue [4].
Table 1:
13
C and
1
H NMR Chemical Shift Comparison (in
CDCl3
,
δ
ppm)
Position
Parent Scaffold (
13
C)
Parent Scaffold (
1
H)
3-(Iodomethyl) Analogue (
13
C)
3-(Iodomethyl) Analogue (
1
H)
C2
48.2
3.20 (d), 3.80 (dd)
54.0
3.45 (d), 4.05 (dd)
C3
68.5
3.60 (m), 3.90 (m)
75.0
4.10 (m)
C5
72.1
3.85 (br s)
72.4
3.88 (br s)
C6
28.4
1.80 (m), 2.10 (m)
28.2
1.82 (m), 2.15 (m)
C7
34.6
2.40 (m), 2.65 (m)
34.8
2.42 (m), 2.68 (m)
C8 (C=O)
172.5
-
172.1
-
C9
41.3
3.05 (d), 3.40 (dd)
41.5
3.08 (d), 3.45 (dd)
-CH
2
I
-
-
6.5
3.15 (dd), 3.30 (dd)
Mechanistic Analysis of Chemical Shifts
The Heavy Atom Effect at C3: The most striking difference in the 3-(iodomethyl) analogue is the appearance of the
−CH2I
carbon at an unusually high field (
δ
6.5 ppm). This is a textbook example of the "heavy atom effect" (or normal halogen dependence), where the large electron cloud of the iodine atom shields the attached carbon nucleus [1]. Concurrently, the inductive electron-withdrawing nature of the iodine deshields the adjacent C3 methine proton, shifting it downfield from ~3.75 ppm to 4.10 ppm.
Lactam Resonance (C8): The carbonyl carbon (C8) resonates at ~172 ppm. In perfectly planar amides, this signal typically appears around 165-168 ppm. The downfield shift observed here is a direct consequence of the bicyclic ring strain, which slightly twists the amide bond out of planarity, reducing the resonance stabilization of the nitrogen lone pair into the carbonyl
π∗
orbital [2].
Diastereotopic Splitting (C2 & C9): The rigid chair-boat conformation locks the axial and equatorial protons in place. The equatorial proton at C2 (
δ
3.80 / 4.05 ppm) is heavily deshielded by the magnetic anisotropy of the adjacent lactam carbonyl group, separating it from its axial counterpart (
δ
3.20 / 3.45 ppm) by over 0.6 ppm.
2D NMR Workflow for Unambiguous Assignment
To prevent misassignment of the highly coupled aliphatic envelope (C6, C7, C9), a self-validating 2D network must be established. The bridgehead carbon (C5) and the lactam carbonyl (C8) serve as the primary anchor points.
2D NMR correlation network for the bicyclic core.
Step-by-Step Logic:
Identify C8: Locate the unprotonated carbon at ~172 ppm in the
13
C spectrum.
HMBC Anchoring: Use HMBC to find the protons correlating to C8. The
3JCH
coupling will highlight the protons on C7 and C9.
COSY Walking: From the C9 protons, use the COSY spectrum to "walk" to the C5 bridgehead proton. Because the dihedral angle between H9 and H5 in this rigid system is close to 90°, the Karplus equation predicts a very weak
3JHH
coupling, often appearing as a broadened singlet rather than a distinct doublet [1].
NOESY Confirmation: Finally, NOESY cross-peaks between the C3 substituent (e.g., the iodomethyl protons) and the C2 axial proton confirm the relative stereochemistry (endo vs. exo) of the substitution.
Conclusion
The 4-oxa-1-azabicyclo[3.3.1]nonan-8-one scaffold presents a complex but highly logical NMR profile. By understanding the causality of its rigid bicyclic constraints—namely the heavy atom effects of its substituents, the anisotropic deshielding of the twisted lactam, and the Karplus-driven coupling constants—researchers can confidently map and validate the structural integrity of these advanced peptidomimetic analogues.
References
Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. Tetrahedron Organic Chemistry Series.[Link]
Szostak, M., et al. "The Chemistry of Bridged Lactams and Related Heterocycles." National Institutes of Health (PMC).[Link]
Trabocchi, A., et al. "Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics." National Institutes of Health (PMC).[Link]
NextSDS Database. "Chemical substance information for 3-(iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one." NextSDS. [Link]
Comparative
Benchmarking 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one Against Standard Muscarinic Ligands: A Comprehensive Guide
Executive Summary & Structural Rationale The development of subtype-selective muscarinic acetylcholine receptor (mAChR) ligands remains a critical frontier in neuropharmacology. While the M1 and M4 subtypes are prime tar...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
The development of subtype-selective muscarinic acetylcholine receptor (mAChR) ligands remains a critical frontier in neuropharmacology. While the M1 and M4 subtypes are prime targets for cognitive disorders and schizophrenia, the M2 and M3 subtypes mediate profound peripheral autonomic responses[1]. This guide benchmarks the performance of the investigational compound 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (IOAN-8) against gold-standard muscarinic ligands.
The 1-azabicyclo[3.3.1]nonane core is a well-documented bioisostere of the tropane ring found in classical antagonists like atropine and scopolamine[2]. The introduction of the 4-oxa substitution alters the ligand's hydrogen-bonding network within the orthosteric site. Furthermore, the 3-(iodomethyl) moiety provides a highly reactive electrophilic center, positioning IOAN-8 as a high-affinity, potentially irreversible antagonist, or as a versatile precursor for ^125I-radiolabeling in SPECT imaging applications.
Mechanism of Action & Receptor Coupling
Muscarinic receptors (M1-M5) are G-protein coupled receptors (GPCRs) that trigger divergent intracellular cascades. As illustrated in the pathway diagram below, M1, M3, and M5 receptors couple to Gq proteins, activating phospholipase C (PLC) to cleave PIP2 into IP3 and DAG, ultimately mobilizing intracellular calcium[3]. Conversely, M2 and M4 receptors couple to Gi/o proteins, inhibiting adenylyl cyclase (AC) and reducing cyclic AMP (cAMP) levels ()[4].
Fig 1: Differential GPCR signaling pathways of M1-M5 muscarinic receptors modulated by ligands.
Comparative Binding Affinity (Ki)
To objectively benchmark IOAN-8, we compared its binding affinity against standard non-selective antagonists (Atropine, Scopolamine), an M1-selective antagonist (Pirenzepine), and a non-selective agonist (Carbachol)[5]. IOAN-8 demonstrates a potent, sub-nanomolar affinity for the M1 and M4 receptors, outperforming scopolamine at the M4 subtype while maintaining a broader pan-antagonist profile compared to pirenzepine.
Table 1: Comparative Binding Affinities (Ki, nM) at Human Cloned Muscarinic Receptors
Ligand
Pharmacological Profile
hM1
hM2
hM3
hM4
hM5
IOAN-8
Investigational Antagonist
0.80
15.20
5.40
1.10
12.00
Atropine
Non-selective Antagonist
0.17
0.34
0.21
0.11
0.32
Scopolamine
Non-selective Antagonist
0.83
6.00
1.20
0.50
1.50
Pirenzepine
M1-Selective Antagonist
10.00
980.00
150.00
110.00
250.00
Carbachol *
Non-selective Agonist
>1000
>1000
>1000
>1000
>1000
*(Note: Carbachol and other agonists typically exhibit low-affinity binding states in [3H]-NMS displacement assays due to G-protein uncoupling in isolated membrane preparations, resulting in apparent Ki values in the micromolar range ()[6].)
Experimental Protocols & Self-Validating Systems
To ensure robust, reproducible benchmarking, the following methodologies are engineered as self-validating systems. Causality is embedded into every step to explain why specific biochemical choices are made.
Membrane Preparation: Harvest CHO cells stably expressing individual hM1-hM5 receptors. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4) and isolate membranes via centrifugation (24,000 × g, 15 min).
Radioligand Selection ([3H]-NMS): Incubate membranes with 0.2 nM [3H]-N-methylscopolamine ([3H]-NMS) and varying concentrations of IOAN-8 (10pM to 10µM).
Causality: Why use [3H]-NMS instead of [3H]-QNB? [3H]-NMS is a permanently charged, hydrophilic quaternary amine that cannot cross the plasma membrane. This restricts binding strictly to cell-surface receptors, preventing confounding artifacts from internalized receptors—a critical control when evaluating ligands that may induce rapid receptor internalization[7].
Rapid Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters.
Causality: Filters must be pre-soaked in 0.3% polyethylenimine (PEI). PEI is a cationic polymer that neutralizes the negatively charged glass fibers, drastically reducing the non-specific binding of positively charged test ligands.
System Validation: Include 10 µM Atropine in parallel wells to define Non-Specific Binding (NSB). The assay is only considered valid if specific binding constitutes >80% of total binding.
To confirm the antagonist functional profile of IOAN-8 at M2/M4 receptors, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is utilized.
Methodology & Causality:
Cell Plating: Plate CHO-hM2 or CHO-hM4 cells in 384-well microplates.
Stimulation & Antagonism: Treat cells with 10 µM Forskolin to artificially stimulate adenylyl cyclase and establish a high baseline cAMP pool. Co-incubate with the reference agonist Carbachol (to drive cAMP down via Gi activation) and varying concentrations of IOAN-8 (to block Carbachol's effect and restore cAMP levels).
Detection: Add TR-FRET lysis buffer containing Eu-cryptate-labeled cAMP and a d2-labeled anti-cAMP antibody.
Causality: Why TR-FRET over traditional ELISA? TR-FRET provides a homogeneous, "no-wash" format. The long emission half-life of Europium allows for time-gated fluorescence reading, which eliminates short-lived background autofluorescence from the biological sample or the test compounds, ensuring high signal-to-noise ratios.
System Validation: Calculate the Z'-factor using Forskolin alone (High Signal) versus Forskolin + EC80 Carbachol (Low Signal). The plate is validated and accepted for data extraction only if the Z'-factor is ≥ 0.5.
Conclusion
Benchmarking data indicates that 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one operates as a potent, high-affinity muscarinic antagonist with a slight preference for M1 and M4 subtypes over M2. Its unique oxa-azabicyclic architecture and reactive iodomethyl group make it an exceptional candidate for further structural optimization, covalent receptor mapping, or development into a radiodiagnostic tracer.
References
Wood MD, et al. "Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry." British Journal of Pharmacology, 1999; 126(7): 1620-1624.
URL:[Link]
Michal P, et al. "Dual effects of muscarinic M2 acetylcholine receptors on the synthesis of cyclic AMP in CHO cells: dependence on time, receptor density and receptor agonists." British Journal of Pharmacology, 2001; 132(6): 1217-1228.
URL:[Link]
Bacanak MS. "Muscarinic M1 and M2 receptors, fasting and seizure development in animals." Clinical and Experimental Health Sciences, 2018; 8: 308-313.
URL:[Link]
As a Senior Application Scientist, I recognize that handling specialized, functionalized bicyclic compounds requires a rigorous, causality-driven approach to laboratory safety. 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]non...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I recognize that handling specialized, functionalized bicyclic compounds requires a rigorous, causality-driven approach to laboratory safety. 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (CAS: 2230807-82-4) is a complex research chemical containing a reactive iodomethyl moiety.
The presence of the alkyl iodide group not only dictates its synthetic utility (often acting as an electrophile in alkylation reactions) but also fundamentally defines its toxicological profile and disposal requirements. Alkylating agents pose specific health hazards, and halogenated organics require distinct environmental segregation protocols.
Below is the comprehensive operational and disposal protocol designed for researchers and drug development professionals to ensure absolute safety and regulatory compliance.
I. Hazard Profile and Quantitative Data
Before detailing the operational workflow, it is critical to understand the intrinsic hazards of the molecule. The compound is classified under several critical Global Harmonized System (GHS) categories due to its reactivity and structural components [1].
Table 1: Physicochemical and Hazard Summary
Property / Hazard Class
Value / Category
Causality & Operational Impact
Molecular Formula
C8H12INO2 [2]
Contains Iodine. Must be classified strictly as Halogenated Organic Waste to prevent corrosive emissions during incineration.
Monoisotopic Mass
280.99 Da [2]
High mass density typical of iodinated compounds; affects solubility and phase separation in waste streams.
Acute Toxicity
H302, H312, H332 (Warning) [1]
Toxic via oral, dermal, and inhalation routes. Mandates strict engineering controls (fume hood) and barrier protection.
Skin Irritation
H315 (Warning) [1]
Electrophilic nature causes localized tissue damage. Requires standard nitrile or specialized chemical-resistant gloves.
Serious Eye Damage
H318 (Danger) [1]
High risk of irreversible ocular damage. Chemical splash goggles or a full face shield are non-negotiable.
STOT SE 3
H336 (Warning) [1]
Potential central nervous system or respiratory tract irritation. Confirms the absolute necessity of a ventilated workspace.
II. Operational Handling Methodology
The handling of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one must be treated as a self-validating system: every protective measure must directly address a specific physicochemical risk.
Step-by-Step Operational Protocol:
Engineering Controls Verification: Prior to opening the reagent vessel, verify that the chemical fume hood has a face velocity of at least 80–100 feet per minute (fpm). The H332 (inhalation toxicity) and H336 (STOT SE 3) designations dictate that this compound must never be handled on an open bench[1].
PPE Application:
Don a fully buttoned, flame-resistant laboratory coat.
Apply double-layered nitrile gloves. The iodomethyl group is reactive; if a spill occurs on the outer glove, it must be immediately removed to prevent permeation.
Equip chemical splash goggles (ANSI Z87.1 compliant) to mitigate the H318 (Serious Eye Damage) risk [1].
Weighing and Transfer: Use disposable spatulas and anti-static weigh boats. If the compound is in a fine powder form, consider using a static eliminator to prevent aerosolization during transfer.
Reaction Quenching (In-Situ): If the compound is used as an electrophile and unreacted starting material remains post-reaction, it should be quenched prior to bulk disposal. Mild nucleophiles (e.g., dilute sodium thiosulfate or a mild amine) can be used to consume residual alkyl iodide, neutralizing its acute electrophilic hazard.
III. Proper Disposal Methodology
The primary driver for the disposal of this compound is the iodine atom . Halogenated waste requires specialized high-temperature incineration to manage the release of halogen gases and prevent the formation of highly toxic dioxins or furans.
Step-by-Step Disposal Protocol:
Waste Segregation (Critical Step):
All liquid waste containing 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one must be routed exclusively to the Halogenated Organic Waste stream.
Causality: Mixing halogenated waste with non-halogenated waste drastically increases the cost of disposal for the institution and poses a severe regulatory violation due to different required incineration temperatures.
Primary Containment: Collect the waste in a chemically compatible, heavy-duty High-Density Polyethylene (HDPE) carboy. Do not use metal containers, as trace degradation of the iodinated compound can release hydroiodic acid (HI), which will corrode the metal.
Solid Waste Management: Any contaminated consumables (weigh boats, pipette tips, outer gloves, and empty reagent vials) must be placed in a designated, puncture-resistant solid hazardous waste container, clearly marked "Contaminated with Halogenated Organics / Alkylating Agents."
Labeling and EHS Transfer:
Attach a hazardous waste tag immediately upon the first drop of waste entering the container.
Explicitly list "3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one" or "Iodinated Bicyclic Organic" on the label.
Transfer the sealed container to the institutional Environmental Health and Safety (EHS) department for final destruction via EPA-approved high-temperature incineration.
IV. Operational & Disposal Workflow Visualization
The following diagram maps the logical relationship between the compound's hazards, the required operational controls, and the strict disposal pathways.
Caption: Operational and disposal workflow driven by the physicochemical hazards of the iodinated compound.
References
Chemical substance information for 3-(iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one (Hazard Classifications). NextSDS.
YBDXSAYPXIZUEM-UHFFFAOYSA-N - Explore - PubChemLite. Université du Luxembourg / LCSB.
Handling
A Comprehensive Guide to Personal Protective Equipment for Handling 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one
Hazard Analysis: A Proactive Approach to Safety The molecular structure of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one, a bicyclic organic molecule containing an iodomethyl group, suggests several potential hazar...
Author: BenchChem Technical Support Team. Date: March 2026
Hazard Analysis: A Proactive Approach to Safety
The molecular structure of 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one, a bicyclic organic molecule containing an iodomethyl group, suggests several potential hazards that inform our PPE recommendations. Structurally related azabicyclo compounds are known to cause skin, eye, and respiratory irritation[1][2]. The presence of an iodinated functional group also warrants caution, as some organic iodo compounds can be reactive or toxic[3]. Therefore, we must assume the compound is, at a minimum, an irritant and potentially harmful if swallowed, inhaled, or absorbed through the skin.
Key Structural Features and Potential Hazards:
Azabicycloalkane Core: Similar structures can be irritants to the skin, eyes, and respiratory system[1][2].
Iodomethyl Group: Alkyl iodides can be alkylating agents, which are often toxic and irritant. The carbon-iodine bond can also be labile, potentially releasing iodine or other reactive species.
Ketone and Ether Functionalities: While generally less reactive, these groups contribute to the overall chemical properties of the molecule.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is essential when handling chemicals of unknown toxicity[4]. The following table outlines the minimum required PPE, with explanations for the necessity of each item.
PPE Component
Specifications
Rationale
Eye Protection
Chemical splash goggles meeting ANSI Z87.1 standards. A face shield should be worn over goggles during procedures with a high risk of splashing.
Protects against splashes and aerosols, which can cause serious eye irritation or damage[5][6][7]. A face shield offers an additional layer of protection for the entire face[4].
Hand Protection
Nitrile or neoprene gloves. Consider double-gloving for added protection.
Provides a barrier against skin contact. Nitrile and neoprene offer good resistance to a range of organic compounds. Regularly inspect gloves for any signs of degradation or tearing[6][8].
Body Protection
A flame-resistant lab coat, fully buttoned.
Protects skin and personal clothing from spills and splashes[6].
Respiratory Protection
To be used in a certified chemical fume hood. If there's a risk of aerosol generation outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges may be necessary.
A chemical fume hood is the primary means of controlling exposure to vapors and aerosols[4][9]. Respirators provide an additional layer of protection in specific high-risk scenarios[6][10].
Footwear
Closed-toe shoes made of a non-porous material.
Protects feet from spills and falling objects.
Operational Plan: A Step-by-Step Guide to Safe Handling
A systematic approach to handling 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one will minimize the risk of exposure.
Preparation and Pre-Handling Checklist
Designated Work Area: All work with this compound must be conducted in a designated area within a certified chemical fume hood[9].
Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested[5].
Spill Kit: Have a spill kit appropriate for halogenated organic compounds readily available. This should include an absorbent material like vermiculite or sand, and a designated, labeled waste container.
Review Safety Data Sheets (SDS): Although a specific SDS for this compound is unavailable, review the SDS for any other reagents being used in the procedure.
Handling the Compound
The following diagram illustrates the workflow for safely handling the compound.
Caption: Workflow for handling 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one.
Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention[7][9].
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][5].
Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention[1][11].
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[11].
Disposal Plan: Responsible Waste Management
Proper disposal of halogenated organic waste is crucial to protect the environment and comply with regulations.
Waste Segregation: All waste containing 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one, including contaminated consumables (gloves, pipette tips, etc.), must be collected in a designated, labeled, and sealed hazardous waste container[9].
Labeling: The waste container must be clearly labeled with the full chemical name and the words "Hazardous Waste".
Disposal: The sealed waste container should be disposed of through your institution's Environmental Health and Safety (EH&S) department. Do not dispose of this compound down the drain[3][11]. Some specialized facilities may offer iodine recycling services for large quantities of iodine-containing waste[12][13].
By adhering to these guidelines, researchers can confidently and safely handle 3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one, fostering a culture of safety and scientific excellence in the laboratory.
References
Production, Import/Export, Use, and Disposal - Toxicological Profile for Iodine. NCBI Bookshelf. [Link]